5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde

Core Science & Biosynthesis

The Bifunctional Command Center: o-Alkynylbenzaldehyde Derivatives in Heterocyclic Synthesis

Executive Summary

The o-alkynylbenzaldehyde scaffold represents a "privileged structure" in modern organic synthesis. Its utility stems from the unique proximity of two reactive centers: an electrophilic carbonyl group and a

-rich alkyne. This guide dissects the chemical manifolds of this derivative, moving beyond basic reactivity to explore high-value transformations—specifically the divergent synthesis of isoquinolines, isochromenes, and naphthalenes. We focus here on transition-metal-catalyzed cycloisomerizations and multicomponent cascades that define current drug discovery workflows.

Part 1: The Chemical Architecture

The "Ortho-Effect" and Divergent Reactivity

The strategic value of o-alkynylbenzaldehyde lies in its ability to act as a bifunctional command center . The reaction outcome is strictly dictated by the choice of catalyst (Lewis acid vs.

-acid) and the nature of the external nucleophile.

• Path A (Carbonyl Activation): Nucleophiles (amines/hydrazines) attack the aldehyde first, forming iminium intermediates that subsequently cyclize onto the alkyne. This is the primary route to isoquinolines .

• Path B (Alkyne Activation): Carbophilic Lewis acids (Au, Ag, Cu, In) coordinate to the alkyne, triggering nucleophilic attack by the carbonyl oxygen (forming isochromenyl cations) or external nucleophiles. This is the route to isochromenes and naphthalenes .

Visualization: Divergent Reaction Pathways

The following diagram maps the reaction landscape, demonstrating how a single precursor accesses three distinct heterocyclic cores.

Caption: Divergent synthesis map showing the catalytic switches required to access N-heterocycles, O-heterocycles, and carbocycles from a common precursor.

Part 2: Transition Metal-Catalyzed Manifolds

Gold(I) and Silver(I): The Isoquinoline Gateway

The synthesis of isoquinolines via o-alkynylbenzaldehydes is a cornerstone of alkaloid synthesis. The reaction typically proceeds via a Silver-Catalyzed Domino Reaction .

Mechanism:

• Condensation of the aldehyde with a primary amine yields an imine.

• The metal catalyst (

  -acid) activates the alkyne.

• The nitrogen lone pair attacks the activated alkyne (6-endo-dig cyclization).

• Protodeauration and isomerization yield the aromatic isoquinoline.

Critical Insight: While Gold (AuCl3) is more active, Silver (AgOTf) is often preferred in industrial applications due to cost and milder "soft" Lewis acidity, which prevents polymerization of sensitive alkynes [1].

Palladium/Copper: The Isochromene Route

Isochromenes (1H-isochromenes) are synthesized by activating the alkyne for attack by the internal carbonyl oxygen.

Mechanism:

• Pd(II) or Cu(I) coordinates the alkyne.

• The carbonyl oxygen attacks (5-exo-dig or 6-endo-dig), forming a pyrylium-like intermediate.

• An external nucleophile (alcohol or carbon) traps the intermediate.

Part 3: Detailed Experimental Protocols

These protocols are designed for high reproducibility. All glassware should be flame-dried, and solvents must be anhydrous.

Protocol A: Ag(I)-Catalyzed Synthesis of Isoquinolines

Target: 1-substituted-3-arylisoquinolines

Reagents:

• o-Alkynylbenzaldehyde (1.0 equiv)

• Primary Amine (1.2 equiv)

• AgOTf (Silver Triflate) (5 mol%)

• Solvent: 1,2-Dichloroethane (DCE)[1]

Step-by-Step Workflow:

• Imine Formation: In a sealed tube, dissolve o-alkynylbenzaldehyde (0.5 mmol) and the primary amine (0.6 mmol) in DCE (2.0 mL). Add activated 4Å molecular sieves to sequester water (driving the equilibrium). Stir at Room Temperature (RT) for 1 hour.

• Catalysis: Add AgOTf (6.4 mg, 0.025 mmol).

• Cyclization: Heat the mixture to 80°C for 2–4 hours. Monitor consumption of the imine intermediate via TLC (Hexane/EtOAc 4:1).

• Workup: Cool to RT. Filter through a short pad of Celite to remove silver salts. Concentrate the filtrate under reduced pressure.

• Purification: Flash column chromatography (Silica gel, gradient Hexane

  5% EtOAc/Hexane).

Why this works: The molecular sieves are critical. Residual water hydrolyzes the imine back to the aldehyde, stalling the reaction. AgOTf is superior to AgCl due to the non-coordinating nature of the triflate anion, leaving the silver center open for alkyne binding [2].

Protocol B: Iodine-Mediated Electrophilic Cyclization to 4-Iodoisochromenes

Target: 4-iodo-1-methoxy-1H-isochromene (Versatile intermediate for cross-coupling)

Reagents:

• o-Alkynylbenzaldehyde (1.0 equiv)

• Iodine (

  ) (1.5 equiv)

• Methanol (3.0 equiv)

• (2.0 equiv)

• Solvent:

  (DCM)

Step-by-Step Workflow:

• Preparation: Dissolve o-alkynylbenzaldehyde (0.5 mmol) in DCM (3 mL). Add MeOH (1.5 mmol) and solid

  (1.0 mmol).

• Addition: Cool to 0°C. Add

  (0.75 mmol) portion-wise over 10 minutes to prevent exotherms.

• Reaction: Allow to warm to RT and stir for 1 hour. The solution will turn dark violet.

• Quench: Add saturated aqueous

  (sodium thiosulfate) until the iodine color disappears (turns pale yellow/clear).

• Extraction: Extract with DCM (3 x 10 mL). Dry over

  .

• Purification: Rapid chromatography on neutral alumina (Silica is too acidic and may decompose the acetal linkage).

Part 4: Data Summary & Comparative Analysis

The following table summarizes catalyst efficiency based on recent literature benchmarks for the cyclization of 2-(phenylethynyl)benzaldehyde.

Catalyst System	Nucleophile	Product	Yield (%)	Reaction Time	Key Advantage
AgOTf (5 mol%)		Isoquinoline	85-95%	3 h	High functional group tolerance; mild.
(2 mol%)		Isoquinoline	90-98%	1 h	Fastest kinetics; lower catalyst loading.
/ MeOH	MeOH	Isochromene	88%	1 h	Metal-free; introduces handle (I) for coupling.
	Enolates	Naphthalene	75-85%	12 h	Access to carbocycles via benzannulation.
/ L-Proline		Isoquinolinium	80%	6 h	Cost-effective; aerobic conditions.

Part 5: Mechanistic Visualization (Graphviz)

The following diagram illustrates the Silver-Catalyzed 6-endo-dig Cyclization mechanism (Protocol A).

Caption: Step-wise mechanistic flow for the Ag(I)-catalyzed synthesis of isoquinolines from o-alkynylbenzaldehydes.

Part 6: Strategic Applications in Drug Discovery

The o-alkynylbenzaldehyde scaffold is not merely an academic curiosity; it is a rapid-access portal to bioactive cores found in FDA-approved therapeutics.

• Isoquinoline Alkaloids:

  • Target: Nitidine and Fagaronine (Topoisomerase I inhibitors).

  • Application: The Ag-catalyzed protocol allows for the late-stage introduction of the B-ring nitrogen, facilitating Structure-Activity Relationship (SAR) studies on the quaternary ammonium core [3].

• Natural Product Synthesis (Thunberginols):

  • Target: Thunberginol A (Antimicrobial isocoumarin).

  • Application: Using the Pd-catalyzed oxidative cyclization (Path B), researchers can construct the isocoumarin lactone core in a single step from o-alkynylbenzoates derived from the parent aldehyde [4].

• DNA-Intercalating Agents:

  • The planar naphthalene derivatives synthesized via Indium-catalyzed benzannulation serve as scaffolds for DNA intercalators, mimicking the activity of doxorubicin but with simplified synthetic routes.

References

• Silver-catalyzed tandem nucleophilic addition/cycloisomerization of ortho-alkynylbenzaldehydes. Tetrahedron, 2017.[2] Link[2]

• Synthesis of Functionalized 1H-Isochromene Derivatives via a Au-Catalyzed Domino Cycloisomerization/Reduction Approach. Organic Letters, 2015.[3] Link[4]

• Synthesis of 1H-Isochromenes and 1,2-Dihydroisoquinolines by Indium(III)-Catalyzed Cycloisomerization. Synthesis, 2023. Link

• Syntheses of Isochromenes and Naphthalenes by Electrophilic Cyclization of Acetylenic Arenecarboxaldehydes. Journal of Organic Chemistry, 2005. Link

Sources

• 1. Gold-Catalyzed Cyclizations of 4‑Alkyl-2-yn-1-yl (Oxy)cyclohexa-2,5-dien-1-ones (1) to Develop Two Cyclizations via π‑Alkyne versus π‑Allene Activations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Isochromene synthesis [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Structure-Activity Relationship of 5-Chloro-2-Alkynylbenzaldehydes: A Strategic Guide for Novel Compound Development

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The benzaldehyde scaffold is a cornerstone in medicinal chemistry, serving as a versatile precursor for a multitude of biologically active compounds. The strategic introduction of specific functional groups can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties. This guide focuses on the 5-chloro-2-alkynylbenzaldehyde framework, a promising yet underexplored chemical space. By dissecting the distinct roles of the chloro, alkynyl, and aldehyde moieties, we provide a predictive framework for its structure-activity relationship (SAR). We will explore plausible synthetic routes, propose robust biological evaluation protocols, and outline a data-driven approach to lead optimization. This document serves as a strategic manual for researchers aiming to leverage this novel scaffold in the pursuit of new therapeutic agents, from enzyme inhibitors to antimicrobial agents.

Introduction: The Rationale for a Novel Scaffold

In the landscape of drug discovery, the exploration of novel chemical scaffolds is paramount to overcoming challenges such as drug resistance and the need for improved target selectivity. Substituted benzaldehydes are privileged structures, appearing in a wide array of natural products and synthetic drugs.[1] Their utility often stems from the aldehyde group's ability to act as a hydrogen bond acceptor or as a reactive handle for forming more complex derivatives like Schiff bases.[2]

The specific scaffold of interest, 5-chloro-2-alkynylbenzaldehyde, combines three critical pharmacophoric elements:

• The 5-Chloro Group: Halogenation, particularly chlorination, is a well-established strategy in medicinal chemistry to modulate a compound's properties. The presence of a chlorine atom can increase lipophilicity, enhance membrane permeability, and introduce the potential for specific halogen bonding interactions with protein targets.[3] Furthermore, its electron-withdrawing nature can influence the reactivity of the entire aromatic system.

• The 2-Alkynyl Group: The alkyne functional group is a rigid, linear linker that can orient substituents into specific vectors within a binding pocket. It can participate in hydrophobic interactions, π-stacking, and, in some cases, act as a latent reactive group for covalent modification of a target, making it a valuable tool for potency enhancement.

• The Benzaldehyde Moiety: The aldehyde itself is a key interactive feature, capable of forming crucial hydrogen bonds. It is also a synthetic linchpin, allowing for the straightforward generation of diverse compound libraries through reactions like condensation with primary amines.[2]

This guide will deconstruct the SAR of this tripartite scaffold, offering insights into how systematic chemical modifications can be rationally designed to achieve desired biological activities.

The Core Molecular Framework

The 5-chloro-2-alkynylbenzaldehyde structure provides distinct regions for chemical modification to probe the SAR and optimize for activity, selectivity, and pharmacokinetic properties. The core structure and points of diversification are illustrated below.

Caption: Core structure and key regions for SAR exploration.

Postulated Structure-Activity Relationships (SAR)

In the absence of extensive published data on this specific class, we can postulate a set of SAR principles based on established knowledge of the constituent functional groups. A systematic exploration would involve the synthesis of a focused library of analogs.

Influence of the Terminal Alkyne Substituent (R-Group)

The substituent on the terminal end of the alkynyl group is a primary vector for optimization. It projects away from the core and is likely to interact with solvent or a distal region of a target's binding site.

Table 1: Hypothetical SAR for Terminal Alkyne Modifications

Compound ID	R-Group (Substituent)	Postulated Role	Predicted Impact on Activity
1a	-H (Terminal Alkyne)	Baseline; potential for metal coordination or as a reactive handle.	Moderate
1b	-CH₃ (Methyl)	Fills small hydrophobic pocket.	Increase vs. 1a
1c	-Ph (Phenyl)	π-stacking; larger hydrophobic interactions.	Significant Increase vs. 1b
1d	-CH₂OH (Hydroxymethyl)	H-bond donor/acceptor; improves solubility.	Activity dependent on pocket polarity; may decrease if pocket is hydrophobic.
1e	-C(O)NH₂ (Carboxamide)	H-bond donor/acceptor array.	Potential for strong, specific interactions.

| 1f | -Si(CH₃)₃ (Trimethylsilyl) | Bulky, lipophilic group. | Steric hindrance may decrease activity, but improves lipophilicity. |

The causality behind these predictions lies in fundamental principles of molecular recognition. Small alkyl groups like in 1b can enhance van der Waals interactions in tight hydrophobic pockets, while larger aromatic groups (1c ) can engage in more extensive π-stacking or hydrophobic contacts, often leading to a significant jump in potency.[4] Conversely, introducing polar groups like in 1d and 1e probes for polar pockets and can drastically improve solubility, a key parameter for drug development.

The Indispensable Role of the 5-Chloro Group

The chloro substituent at position 5 is predicted to be critical. Its electron-withdrawing character modulates the electronics of the aldehyde, potentially increasing its reactivity in Schiff base formation.[2] More importantly, it significantly increases the lipophilicity of the scaffold, which can enhance cell membrane penetration.[3] Replacing the chlorine with hydrogen would likely result in a substantial loss of potency in many biological systems. Moving it to other positions (e.g., 3 or 4) would alter the electronic and steric profile, making these valuable analogs to synthesize for confirming the optimal substitution pattern.

The Aldehyde as a Versatile Anchor

The aldehyde at position 1 is the primary point of interaction for many benzaldehyde-based inhibitors, often acting as a hydrogen bond acceptor. Its importance can be validated through simple modifications:

• Reduction to an Alcohol (-CH₂OH): This converts the H-bond acceptor to a donor/acceptor. A significant loss of activity would imply the carbonyl oxygen's acceptor role is crucial.

• Conversion to a Schiff Base (-CH=N-R'): This is not just a modification but a diversification strategy. Condensation with various amines can generate a library of derivatives with new interaction points, a common strategy for developing antimicrobial and anticancer agents.[2]

Proposed Synthetic Strategy

A robust and efficient synthesis is required to generate a library of analogs for SAR studies. A convergent approach utilizing a Sonogashira cross-coupling reaction is proposed as the key step. This palladium-catalyzed reaction is well-suited for coupling terminal alkynes with aryl halides, offering high yields and excellent functional group tolerance.

Experimental Protocol: Synthesis of Analog 1c (R = Phenyl)

• Starting Material: Commercially available 2-bromo-5-chlorobenzaldehyde.

• Reaction Setup: To a dried Schlenk flask under an argon atmosphere, add 2-bromo-5-chlorobenzaldehyde (1.0 eq), copper(I) iodide (0.05 eq), and Pd(PPh₃)₂Cl₂ (0.02 eq).

• Solvent and Reagents: Add anhydrous triethylamine (3.0 eq) and THF as the solvent. Stir for 10 minutes.

• Addition of Alkyne: Add phenylacetylene (1.2 eq) dropwise to the reaction mixture.

• Reaction Condition: Heat the mixture to 60°C and stir for 6-8 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction to room temperature, filter through a pad of Celite to remove the catalyst, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure 5-chloro-2-(phenylethynyl)benzaldehyde (1c ).

• Characterization: Confirm the structure and purity using ¹H-NMR, ¹³C-NMR, and mass spectrometry.

This protocol is self-validating through standard analytical techniques (TLC, NMR, MS) that confirm the reaction's progress and the final product's identity and purity.

Caption: Proposed workflow for the synthesis of target compounds.

Framework for Biological Evaluation

The biological activity of this scaffold could be diverse, ranging from enzyme inhibition to antimicrobial effects. The choice of assay depends on the therapeutic area of interest. Based on related structures, targeting cellular proliferation (anticancer) or microbial growth (antimicrobial) are logical starting points.

Target Area: Enzyme Inhibition (e.g., Histone Deacetylase - HDAC)

Many small molecule inhibitors feature an aromatic core that positions a reactive group (a "warhead") to interact with a key residue in an enzyme's active site. The 2-alkynylbenzaldehyde moiety could function in this manner.

Experimental Protocol: In Vitro Enzyme Inhibition Assay

• Preparation: Reconstitute the purified target enzyme (e.g., recombinant human HDAC1) in assay buffer. Prepare a stock solution of the fluorogenic substrate.

• Compound Preparation: Serially dilute the synthesized test compounds (e.g., 1a-1f ) in DMSO to create a range of concentrations (e.g., 100 µM to 1 nM).

• Assay Plate: In a 96-well microplate, add the assay buffer, the test compound dilutions, and the enzyme solution. Incubate for 15 minutes at 37°C to allow for compound-enzyme binding.

• Initiation: Add the fluorogenic substrate to all wells to start the reaction.

• Detection: Read the plate on a fluorescence plate reader at appropriate excitation/emission wavelengths every 5 minutes for 1 hour.

• Data Analysis: Calculate the rate of reaction for each concentration. Plot the percent inhibition versus the log of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme's activity).

This protocol includes positive (known inhibitor) and negative (DMSO vehicle) controls to ensure the assay is performing correctly, making it a self-validating system.

Caption: High-level workflow for biological screening and lead identification.

Conclusion and Future Directions

The 5-chloro-2-alkynylbenzaldehyde scaffold represents a fertile ground for the discovery of novel bioactive molecules. This guide puts forth a foundational hypothesis for the structure-activity relationships governing this class of compounds. The true value of this framework will be realized through the synthesis and biological evaluation of a rationally designed compound library.

The proposed synthetic and screening workflows provide a clear and actionable path forward. By systematically modifying the terminal alkyne substituent and probing the roles of the chloro and aldehyde groups, researchers can efficiently navigate the chemical space to identify potent and selective lead compounds. The insights gained from these initial studies will pave the way for more advanced optimization of ADME (Absorption, Distribution, Metabolism, and Excretion) properties, ultimately advancing this novel scaffold from a chemical curiosity to a potential therapeutic candidate.

References

• Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides.National Institutes of Health (NIH).
• Influence of Chlorine Substituents on Biological Activity of Chemicals.Euro Chlor.
• Evaluating the Biological Activity of Derivatives Synthesized from 2-Chloro-5-nitrobenzaldehyde: A Comparative Guide.BenchChem.
• On the application of 3d metals for C–H activation toward bioactive compounds.Beilstein Journal of Organic Chemistry.
• Structure Activity Relationships.Drug Design Org.

Sources

• 1. BJOC - Search Results [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. eurochlor.org [eurochlor.org]
• 4. Structure Activity Relationships - Drug Design Org [drugdesign.org]

Technical Guide: 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde Structural Analysis

Executive Summary

This technical guide provides a comprehensive structural and functional analysis of 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde (CAS: 1588973-16-3). As a bifunctional "push-pull" synthon, this molecule features an electron-withdrawing aldehyde and chloro-substituent coupled with an electron-rich 4-methoxyphenyl alkyne. It serves as a critical intermediate in the divergent synthesis of fused nitrogen and oxygen heterocycles, particularly 3-arylisoquinolines and isochromenes , which are high-value scaffolds in oncology and antimicrobial drug discovery.

Part 1: Structural Characterization Strategy

Molecular Architecture

The molecule consists of a central benzaldehyde core substituted at the ortho position (C2) with a phenylethynyl group and at the meta position (C5) with a chlorine atom.

Feature	Chemical Significance
Aldehyde (-CHO)	Highly reactive electrophile; initiation point for condensation (e.g., with amines).
Internal Alkyne (-C≡C-)	Acts as a "pi-acid" for transition metal activation (Ag, Au, Cu); enables cyclization.
Chlorine (-Cl)	Provides a handle for late-stage functionalization (e.g., Suzuki-Miyaura coupling) or modulates lipophilicity.
Methoxy (-OMe)	Electron-donating group (EDG); increases electron density on the alkyne, facilitating electrophilic cyclization.

Spectroscopic Identification Protocol

To validate the structure, researchers must confirm the presence of the alkyne linker and the integrity of the aldehyde.

Nuclear Magnetic Resonance (NMR) Analysis

• H NMR (400 MHz, CDCl ):

  • Aldehyde: A distinct singlet downfield at

    10.4–10.6 ppm . The presence of the alkyne at the ortho position often causes a slight shielding effect compared to unsubstituted benzaldehyde.

  • Aryl Core (Benzaldehyde ring): Three protons.[1][2] The proton ortho to the aldehyde (H6) typically appears as a doublet (~7.9 ppm). The proton ortho to the chlorine (H4) and the proton ortho to the alkyne (H3) appear as multiplets in the 7.4–7.6 ppm range.

  • Aryl Tail (Methoxyphenyl): A classic AA'BB' system. Two doublets at

    7.5 ppm (ortho to alkyne) and 6.9 ppm (ortho to methoxy).

  • Methoxy: A sharp singlet at

    3.84 ppm (integrating to 3H).
• C NMR (100 MHz, CDCl ):

  • Carbonyl: ~190-191 ppm .

  • Alkyne: Two distinct quaternary peaks in the 85–98 ppm range. The internal nature of the alkyne prevents the appearance of terminal C-H peaks (~70-80 ppm).

  • Methoxy: ~55.4 ppm .

Infrared Spectroscopy (FT-IR)

• C=O Stretch: Strong band at 1690–1700 cm

  (Conjugated aldehyde).

• C≡C Stretch: Weak to medium band at 2200–2215 cm

  . Note: Internal alkynes often show weaker dipole changes than terminal alkynes, making this peak less intense.

Part 2: Synthesis & Reaction Mechanism

The industry-standard synthesis utilizes a Sonogashira Cross-Coupling reaction. This palladium-catalyzed cycle couples an aryl halide with a terminal alkyne.

Synthetic Protocol

Reagents:

• Substrate A: 5-Chloro-2-iodobenzaldehyde (Preferred over bromo- analog for faster oxidative addition).

• Substrate B: 1-Ethynyl-4-methoxybenzene.

• Catalyst: PdCl

  (PPh ) (2-5 mol%).

• Co-catalyst: CuI (1-2 mol%).

• Base/Solvent: Triethylamine (Et

  N) or THF/Et N mixtures.

Step-by-Step Methodology:

• Degassing: Charge a Schlenk flask with 5-chloro-2-iodobenzaldehyde (1.0 equiv) and Pd/Cu catalysts. Evacuate and backfill with Argon (3x) to prevent homocoupling (Glaser coupling) of the alkyne.

• Addition: Add degassed THF and Et

  N, followed by 1-ethynyl-4-methoxybenzene (1.1 equiv).

• Reaction: Stir at room temperature or mild heating (40–50°C) for 4–6 hours. Monitor by TLC (disappearance of the aldehyde starting material).

• Workup: Filter through a celite pad to remove metal salts. Concentrate the filtrate.

• Purification: Flash column chromatography (SiO

  , Hexanes/EtOAc 95:5). The product typically elutes as a yellow solid.

Mechanism Visualization

The following diagram illustrates the catalytic cycle and the subsequent cyclization potential.

Caption: Figure 1. Palladium-catalyzed Sonogashira coupling cycle generating the 5-chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde scaffold.

Part 3: Reactivity Profile & Applications

The core value of this molecule lies in its ability to undergo annulated heterocycle synthesis . The proximity of the alkyne and aldehyde groups allows for cascade reactions.

Isoquinoline Synthesis (Silver-Catalyzed)

Reaction with amines (e.g., tert-butyl amine) or ammonia sources in the presence of Ag(I) or Cu(I) catalysts yields 3-arylisoquinolines.

• Mechanism:

  • Imine Formation: Condensation of the aldehyde with an amine.

  • Pi-Activation: The metal catalyst coordinates to the alkyne.

  • 6-Endo-Dig Cyclization: The nitrogen lone pair attacks the activated alkyne.

  • Aromatization: Tautomerization leads to the stable isoquinoline core.

Caption: Figure 2. Divergent synthesis pathway converting the target aldehyde into a pharmacological isoquinoline scaffold.

Quantitative Data Summary

Property	Value / Description	Note
Molecular Formula	C H ClO
Molecular Weight	270.71 g/mol
Predicted LogP	~4.25	Highly lipophilic due to chloro/alkyne groups.
Physical State	Yellow Solid	Conjugation extends absorption into visible region.
Melting Point	100–115 °C (Typical for class)	Dependent on purity/crystal form.
Solubility	DCM, THF, EtOAc	Insoluble in water.

References

• Sonogashira Coupling Methodology

  • Chiba, S., et al. "Copper-catalyzed synthesis of isoquinolines." Chemical Communications, 2012, 48, 7634-7636.

• Isoquinoline Synthesis Applications

  • Wu, J., et al. "Silver triflate catalyzed reaction of 2-alkynylbenzaldehyde with 2-isocyanoacetate efficiently provides isoquinolines."[3] Organic Letters, 2012, 14, 2655-2657.[3]

• Spectral Data Verification (Analogous Structures)

  • Fluorochem Product Data.[4][5][6] "5-CHLORO-2-((4-METHOXYPHENYL)ETHYNYL)BENZALDEHYDE - CAS 1588973-16-3."

• General Reactivity of 2-Alkynylbenzaldehydes

  • Larock, R. C., et al. "Synthesis of isoquinolines via palladium-catalyzed coupling."[3] Journal of Organic Chemistry, 1999, 64, 1-553.

Sources

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. Isoquinoline synthesis [organic-chemistry.org]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. Benzaldehyde, 2-[(4-Methoxyphenyl)ethynyl]- synthesis - chemicalbook [chemicalbook.com]

Synthetic Utility of 2-Ethynylbenzaldehyde Scaffolds in Medicinal Chemistry

[1][2]

Executive Summary

2-Ethynylbenzaldehyde (2-EBA) represents a privileged "bifunctional electrophile" in modern medicinal chemistry. Its utility stems from the orthogonal reactivity of its two functional groups: an electrophilic aldehyde and a conjugated alkyne. This guide details the strategic application of 2-EBA scaffolds, moving beyond basic heterocyclic synthesis to advanced applications in diversity-oriented synthesis (DOS), covalent kinase inhibition, and bioconjugation.

The Chemical Logic: A Bifunctional Platform

The 2-EBA scaffold offers a unique "reaction divergence" point. The proximity of the aldehyde and alkyne groups allows for 6-endo-dig or 5-exo-dig cyclizations, controlled by catalyst selection (Ag, Au, Cu, In) and nucleophile availability.

Electronic & Structural Properties

• The Aldehyde: Serves as an anchoring point for nucleophiles (amines, alcohols) to form imines or acetals. This reversible step brings the nucleophile into proximity with the alkyne.

• The Alkyne: Acts as a latent electrophile. Upon activation by a

  -Lewis acid (e.g., AgOTf, AuCl₃), it undergoes intramolecular nucleophilic attack.[1]

• The "Warhead" Potential: In chemical biology, the 2-EBA motif functions as a lysine-targeting reversible covalent warhead, forming a Schiff base that positions the alkyne for a proximity-induced reaction with nucleophilic residues.

Primary Synthetic Pathways

Divergent Heterocyclic Synthesis

The most common utility of 2-EBA is the rapid construction of fused heteroaromatics.

Target Scaffold	Co-Reactant	Catalyst System	Mechanism
Isoquinolines	Ammonia / Primary Amines	AgOTf, AgSbF₆, or Electrochemical (Ag anode)	Imine formation 6-endo-dig cyclization
Isochromenes	Alcohols / H₂O	AuCl₃, AgOTf, InI₃	Acetal formation Oxy-cyclization
Naphthalenes	Olefins	Lewis Acids (e.g., BF₃[1]·OEt₂)	[4+2] Cycloaddition (Benzannulation)
Imidazopyridines	2-Aminopyridines	Cu(OTf)₂	Groebke-Blackburn-Bienaymé type MCR

Visualization: Reaction Divergence

The following diagram illustrates the controlled divergence from the 2-EBA core.

Caption: Divergent synthetic pathways from 2-ethynylbenzaldehyde controlled by co-reactant and catalyst choice.

Medicinal Chemistry Case Studies

Covalent Kinase Inhibition (The "EBA" Warhead)

Recent work (e.g., J. Am. Chem. Soc.[2] 2023) has established 2-EBA as a tunable warhead for targeting non-catalytic cysteines or conserved lysines in kinases (like ABL kinase).

• Mechanism: The aldehyde reacts with a lysine

  -amino group to form an imine. This brings the ethynyl group into the binding pocket, where it can react with a nearby nucleophile or become trapped, leading to irreversible inhibition with high selectivity compared to traditional Michael acceptors (acrylamides).

Isoquinoline Alkaloid Synthesis

Many bioactive alkaloids (e.g., berberine analogs) contain the isoquinoline core. Using 2-EBA allows for the late-stage introduction of substituents on the C1 and C3 positions, which is difficult via traditional Bischler-Napieralski or Pictet-Spengler syntheses.

Detailed Experimental Protocols

Protocol A: Silver-Catalyzed Synthesis of Isoquinolines

Standard protocol for generating library scaffolds.

Reagents:

• 2-Ethynylbenzaldehyde (1.0 equiv)[3]

• Primary Amine (1.2 equiv)

• AgOTf (Silver Triflate) (5 mol%)

• Solvent: 1,2-Dichloroethane (DCE) or Toluene

Step-by-Step Workflow:

• Imine Formation: In a dry reaction vial, dissolve 2-ethynylbenzaldehyde (0.5 mmol) and the primary amine (0.6 mmol) in anhydrous DCE (2.0 mL).

• Incubation: Stir at room temperature for 30 minutes. Self-Validation Point: Monitor by TLC. The aldehyde spot should disappear, replaced by a less polar imine spot.

• Catalysis: Add AgOTf (6.4 mg, 0.025 mmol).

• Cyclization: Heat the mixture to 80°C for 2–4 hours.

• Work-up: Cool to RT. Filter through a short pad of Celite to remove silver salts. Wash with DCM.

• Purification: Concentrate in vacuo and purify via flash column chromatography (Hexanes/EtOAc).

Mechanistic Visualization (Ag-Catalysis):

Caption: Catalytic cycle for the Silver-mediated formation of isoquinolines from 2-EBA.

Protocol B: Bioconjugation (N-Terminal Modification)

For labeling proteins/peptides.

Reagents:

• Protein/Peptide (100 µM in PBS, pH 7.4)

• 2-EBA Derivative (1 mM, 10 equiv)

Workflow:

• Mixing: Add the 2-EBA derivative (dissolved in DMSO) to the protein solution. Final DMSO concentration < 5%.

• Incubation: Incubate at 37°C for 4–12 hours.

• Validation: Analyze via LC-MS. Look for a mass shift corresponding to the 2-EBA adduct (+MW of EBA - H₂O).

• Note: This reaction is reversible (imine) unless the alkyne reacts further or is reduced (e.g., with NaCNBH₃) for permanent labeling.

Troubleshooting & Optimization (Self-Validating Systems)

To ensure "Trustworthiness" in your results, apply these checks:

Issue	Diagnostic	Solution
Incomplete Conversion	TLC shows residual imine; NMR shows alkyne proton (~3.3 ppm).	Increase catalyst loading to 10 mol% or switch to a more cationic silver source (AgSbF₆).
5-exo-dig Byproduct	NMR shows a doublet for the vinyl proton (Isoindole formation).	Switch solvent to Toluene (non-polar solvents favor 6-endo).
Hydrolysis of Imine	Reappearance of aldehyde spot on TLC.	Ensure anhydrous conditions. Add 4Å molecular sieves.
Silver Mirroring	Deposition of Ag(0) on flask walls.	Reaction is reducing. Ensure inert atmosphere (Ar/N₂).

References

• Chen, P., et al. (2023).[2] "2-Ethynylbenzaldehyde-Based, Lysine-Targeting Irreversible Covalent Inhibitors for Protein Kinases and Nonkinases."[4][2] Journal of the American Chemical Society. [Link]

• Zheng, D., Li, S., & Wu, J. (2012).[5] "An Unexpected Silver Triflate Catalyzed Reaction of 2-Alkynylbenzaldehyde with 2-Isocyanoacetate." Organic Letters. [Link]

• Moraes, L. A., et al. (2025). "Silver-Mediated Electrosynthesis of Substituted Isoquinolines via Cyclization of 2-Ethynylbenzaldehydes." ACS Omega. [Link][6]

• Kung, K. K., et al. (2020). "N-Terminal selective modification of peptides and proteins using 2-ethynylbenzaldehydes." Chemical Communications. [Link]

• Godoi, B., et al. (2025). "Isochromene and Dihydroisobenzofuran Electrosynthesis by a Highly Regiodivergent Cyclization of 2-Ethynylbenzaldehydes." The Journal of Organic Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-Ethynylbenzaldehyde-Based, Lysine-Targeting Irreversible Covalent Inhibitors for Protein Kinases and Nonkinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An Unexpected Silver Triflate Catalyzed Reaction of 2-Alkynylbenzaldehyde with 2-Isocyanoacetate [organic-chemistry.org]
• 6. Silver-Mediated Electrosynthesis of Substituted Isoquinolines via Cyclization of 2‑Ethynylbenzaldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for converting o-alkynylbenzaldehydes to isocoumarins

Executive Summary

Isocoumarins (1H-isochromen-1-ones) are privileged structural motifs found in a diverse array of bioactive natural products (e.g., thunberginol A, mellein) and pharmaceuticals exhibiting anti-inflammatory, anticancer, and immunomodulatory properties. Traditional synthesis often relies on pre-functionalized o-halobenzoic acids or the harsh oxidation of isochromans.

This Application Note details a direct, atom-economical protocol for converting o-alkynylbenzaldehydes directly to isocoumarins. We prioritize a Green Organocatalytic Route (NHC-catalyzed aerobic oxidation) as the primary method due to its operational simplicity and avoidance of toxic transition metals. A Robust Two-Stage Protocol is provided as a secondary method for difficult substrates, ensuring high success rates across diverse chemical libraries.

Mechanistic Insight & Rationale

The transformation of o-alkynylbenzaldehydes to isocoumarins requires two distinct chemical events:

• Oxidation: Conversion of the aldehyde (C=O) to a carboxylic acid equivalent (acyl surrogate).

• Cyclization: Intramolecular nucleophilic attack of the carbonyl oxygen onto the alkyne (6-endo-dig or 5-exo-dig).

The Challenge of Regioselectivity

The core challenge is controlling the mode of cyclization. The activated carbonyl oxygen can attack the alkyne to form either:

• Isocoumarin (6-endo-dig): The desired 6-membered lactone.

• Phthalide (5-exo-dig): The thermodynamically competitive 5-membered lactone (often observed as the major product in unoptimized conditions).

Our primary protocol utilizes N-Heterocyclic Carbene (NHC) catalysis.[1][2] The NHC activates the aldehyde to form a Breslow intermediate, which is aerobically oxidized to an acyl azolium species.[2] This highly electrophilic intermediate facilitates the nucleophilic attack of the oxygen onto the alkyne, often favoring the isocoumarin scaffold under specific steric control.

Pathway Visualization

The following diagram illustrates the NHC-catalyzed oxidative pathway.

Figure 1: Catalytic cycle for the NHC-mediated oxidative cyclization.[3] The acyl azolium intermediate is the critical "switch" that enables the formation of the lactone bond.

Experimental Protocols

Method A: NHC-Catalyzed Aerobic Oxidative Cyclization (Green Method)

Best for: Electron-neutral to electron-rich alkynes, avoiding metal contamination.

Reagents & Materials:

• Substrate: o-Alkynylbenzaldehyde (1.0 equiv)

• Catalyst: 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride (IPr·HCl) or Triazolium precatalyst (5-10 mol%)

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.0 - 1.5 equiv)

• Oxidant: Atmospheric Air (open vessel) or O2 balloon

• Solvent: THF or Toluene (Anhydrous)

• Additives: 3,3',5,5'-Tetra-tert-butyldiphenoquinone (DPQ) (oxidative mediator, optional but recommended for faster kinetics)

Step-by-Step Workflow:

• Setup: Charge a dried 25 mL Schlenk tube with the NHC precatalyst (10 mol%) and the o-alkynylbenzaldehyde substrate (0.5 mmol).

• Solvation: Add anhydrous THF (5.0 mL) under a gentle stream of nitrogen.

• Activation: Add DBU (0.6 mmol) via syringe. If using DPQ (10 mol%), add it now.

• Oxygenation: Remove the nitrogen line. Equip the tube with an O2 balloon (or simply open to air with a drying tube if the substrate is highly reactive).

• Reaction: Stir vigorously at 60°C for 12–24 hours.

  • Checkpoint: Monitor via TLC. The aldehyde spot (usually lower Rf) should disappear, replaced by a highly fluorescent isocoumarin spot (blue/purple under UV 365nm).

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with saturated NH4Cl (2 x 10 mL) to remove the base.

• Purification: Dry the organic layer over Na2SO4, concentrate, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Critical Parameter Optimization:

Parameter	Condition A (Standard)	Condition B (High Selectivity)	Rationale
Solvent	THF	Toluene	Toluene often favors 6-endo cyclization over 5-exo due to thermal effects.
Catalyst	Imidazolium (IPr)	Triazolium (Bode type)	Triazolium salts are more robust for oxidative pathways.
Temp	60°C	80°C	Higher temp promotes the difficult 6-endo ring closure.

Method B: Two-Stage Sequential Protocol (Robust Alternative)

Best for: Sterically hindered substrates or those failing the NHC route. This method separates oxidation and cyclization to guarantee conversion.

Concept: Quantitative oxidation of the aldehyde to the acid, followed by Copper(I)-catalyzed cyclization.

Step 1: Pinnick Oxidation (Aldehyde

Acid)

• Dissolve o-alkynylbenzaldehyde (1.0 mmol) in t-BuOH/H2O (3:1, 10 mL).

• Add NaH2PO4 (2.0 equiv) and 2-methyl-2-butene (5.0 equiv, scavenger).

• Add NaClO2 (1.5 equiv) portion-wise at 0°C. Stir at RT for 2-4 h.

• Workup: Acidify to pH 2, extract with EtOAc. Isolate the crude o-alkynylbenzoic acid.

Step 2: Cu-Catalyzed Cyclization (Acid

Isocoumarin)

• Dissolve the crude acid in DMF (0.2 M).

• Add CuI (10 mol%) and Cs2CO3 (2.0 equiv) .

• Heat at 100°C for 6 hours.

• Mechanism: The base generates the carboxylate, which coordinates to Cu. The Cu-alkyne

  -complex facilitates the nucleophilic attack.

Troubleshooting & Validation

Self-Validating the Protocol:

• Fluorescence: Isocoumarins are typically strongly fluorescent. A non-fluorescent product usually indicates failure or formation of the phthalide (which is often less fluorescent).

• 1H NMR Signature:

  • Aldehyde: Proton at ~10.0 ppm (singlet).

  • Isocoumarin: Look for the C3-H (if R=H) or C4-H signal. The C4-H typically appears as a singlet around 6.4 - 7.0 ppm .

  • Phthalide (Byproduct): Look for the CH proton at the lactone center, usually a singlet or doublet around 5.5 - 6.0 ppm .

Common Failure Modes:

• Phthalide Formation: If the 5-membered ring dominates, switch from Method A to Method B, or use a bulkier NHC catalyst in Method A to sterically disfavor the 5-exo path.

• Stalled Oxidation (Method A): If the aldehyde persists, the "Aerobic" condition is insufficient. Add DPQ or Riboflavin as an electron transfer mediator, or switch to pure O2 atmosphere.

References

• NHC-Catalyzed Oxidative Cyclization

  • Title: NHC-Catalyzed Oxidative Cyclization Reactions of 2-Alkynylbenzaldehydes under Aerobic Conditions.[3]

  • Source:Organic Letters (2011).[3]

  • URL:[Link]

  • Context: Primary reference for Method A, establishing the organoc

• Metal-Free Synthesis Overview

  • Title: Novel Metal-Free Synthesis of 3-Substituted Isocoumarins.
  • Source:PMC / NIH (2022).

  • URL:[Link]

  • Context: Provides background on metal-free alternatives and Wittig-based str

• Copper-Catalyzed Cyclization (Method B Basis)

  • Title: Synthesis of Isocoumarin Derivatives by Copper-Catalyzed Addition of o-Halobenzoic Acids to Active Internal Alkynes.
  • Source:Journal of Organic Chemistry (2013).

  • URL:[Link]

  • Context: Validates the cyclization step used in Method B (Acid to Isocoumarin).

• Rh(III)

  • Title: Practical synthesis of isocoumarins via Rh(III)
  • Source:Beilstein Journal of Organic Chemistry (2019).

  • URL:[Link]

  • Context: Cited for advanced users requiring C-H activation routes rather than aldehyde oxid

Sources

• 1. Aerobic Oxidative N-Heterocyclic Carbene-Catalyzed Formal [3+3] Cyclization for the Synthesis of Tetrasubstituted Benzene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. NHC-catalyzed oxidative cyclization reactions of 2-alkynylbenzaldehydes under aerobic conditions: synthesis of O-heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]

Gold-Catalyzed Benzannulation of Alkynyl Benzaldehydes with Alkynes: A Comprehensive Guide to Synthesis and Mechanism

The construction of polysubstituted naphthalene frameworks is a cornerstone of synthetic organic chemistry, owing to the prevalence of this structural motif in pharmaceuticals, functional materials, and natural products.[1] Among the myriad of synthetic strategies, gold-catalyzed benzannulation reactions have emerged as a powerful and elegant method for the construction of these aromatic systems.[1][2][3][4] This application note provides an in-depth technical guide for researchers, scientists, and drug development professionals on the gold-catalyzed benzannulation of alkynyl benzaldehydes with alkynes. We will delve into the mechanistic underpinnings of this transformation, provide detailed experimental protocols, and offer practical insights for successful execution and troubleshooting.

Introduction: The Power of Gold Catalysis in Aromatic Synthesis

Gold catalysis has revolutionized modern organic synthesis, primarily due to the unique ability of gold complexes to act as soft, carbophilic Lewis acids, effectively activating alkynes and other π-systems towards nucleophilic attack under mild conditions.[2][5][6][7] In the context of benzannulation, gold catalysts facilitate a formal [4+2] cycloaddition between an o-alkynyl benzaldehyde and an alkyne, affording highly substituted naphthalene derivatives.[8][9][10] This approach offers significant advantages over classical methods, including high atom economy, broad functional group tolerance, and often excellent regioselectivity.[3]

The general transformation is depicted below:

Caption: General scheme of gold-catalyzed benzannulation.

Mechanistic Insights: The Catalytic Cycle

The prevailing mechanism for the gold-catalyzed benzannulation of o-alkynyl benzaldehydes with alkynes involves a fascinating cascade of events, initiated by the activation of the alkyne moiety of the benzaldehyde by the gold catalyst.[8][9][10] A simplified catalytic cycle is illustrated below.

Caption: Proposed catalytic cycle for the benzannulation reaction.

The key steps of the mechanism are as follows:

• Alkyne Activation: The cationic gold(I) or gold(III) catalyst coordinates to the alkyne of the o-alkynyl benzaldehyde, rendering it highly electrophilic.[5][8]

• Intramolecular Cyclization: The carbonyl oxygen of the aldehyde then acts as an internal nucleophile, attacking the activated alkyne in a 6-endo-dig cyclization fashion. This step leads to the formation of a key intermediate, a highly reactive isobenzopyrylium species.[8][11]

• [4+2] Cycloaddition: The isobenzopyrylium intermediate, acting as a diene, undergoes a formal [4+2] cycloaddition (Diels-Alder type reaction) with the external alkyne (the dienophile).[9][10]

• Rearomatization: The resulting bicyclic intermediate then undergoes a series of steps, including ring-opening and dehydration, to rearomatize and afford the stable naphthalene product, regenerating the gold catalyst in the process.[3]

The choice of gold catalyst, be it a simple salt like AuCl₃ or a ligand-supported gold(I) complex, can influence the reaction efficiency and, in some cases, the regioselectivity of the cycloaddition.[9][12] Similarly, the electronic nature of the substituents on both the alkynyl benzaldehyde and the alkyne can impact the reaction rate and outcome.

Experimental Protocols

This section provides a detailed, generalized protocol for the gold-catalyzed benzannulation reaction. It is crucial to note that optimization of reaction conditions, including catalyst, solvent, temperature, and reaction time, may be necessary for specific substrates.

Materials and Reagents

• Gold Catalysts: AuCl₃, AuBr₃, or cationic gold(I) complexes such as [Ph₃PAuCl]/AgSbF₆ or IPrAuCl/AgOTf. Gold catalysts should be handled in a fume hood, and appropriate personal protective equipment (PPE) should be worn.

• Solvents: Anhydrous 1,2-dichloroethane (DCE), acetonitrile (MeCN), or toluene are commonly used. Solvents should be of high purity and dried over molecular sieves prior to use.

• Substrates: o-Alkynyl benzaldehydes and alkynes. The synthesis of o-alkynyl benzaldehydes can be achieved through various methods, including Sonogashira coupling of o-iodobenzaldehyde with a terminal alkyne.[13][14]

• Inert Gas: Argon or nitrogen for maintaining an inert atmosphere.

• Standard Glassware: Schlenk flasks or oven-dried round-bottom flasks equipped with a magnetic stir bar and a reflux condenser.

General Procedure for Gold-Catalyzed Benzannulation

The following workflow outlines the key steps for setting up and performing the reaction.

Caption: A step-by-step experimental workflow.

Step-by-Step Protocol:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the o-alkynyl benzaldehyde (1.0 equiv) and the alkyne (1.2-2.0 equiv).

• Solvent Addition: Add anhydrous solvent (e.g., DCE, 0.1 M concentration) via syringe.

• Inert Atmosphere: Seal the flask and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Catalyst Addition: Under a positive pressure of inert gas, add the gold catalyst (1-5 mol%). For cationic gold(I) catalysts generated in situ, the silver salt is typically added first, followed by the gold complex.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (typically 60-100 °C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Concentrate the mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired naphthalene derivative.

• Characterization: Characterize the purified product by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS), to confirm its structure and purity.

Reaction Scope and Representative Data

The gold-catalyzed benzannulation reaction generally exhibits a broad substrate scope. A variety of functional groups on both the o-alkynyl benzaldehyde and the alkyne are tolerated.

Entry	R¹ in Benzaldehyde	R² in Alkyne	R³ in Alkyne	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	H	Ph	H	AuCl₃ (3)	DCE	80	3	92	[9]
2	H	n-Bu	H	AuBr₃ (3)	DCE	80	2.5	95	[9]
3	4-MeO	Ph	H	AuCl₃ (3)	DCE	80	4	88	[9]
4	4-Cl	Ph	H	AuCl₃ (3)	DCE	80	5	90	[9]
5	H	Ph	Ph	AuBr₃ (3)	DCE	80	3	98	[9]
6	H	CO₂Me	CO₂Me	AuCl₃ (5)	Toluene	100	12	75	[8]

This table is a compilation of representative examples and conditions may vary.

Troubleshooting

While generally robust, the gold-catalyzed benzannulation can sometimes present challenges. Below are common issues and their potential solutions.

Issue	Potential Cause(s)	Suggested Solution(s)
No or low conversion	- Inactive catalyst	- Use a freshly opened bottle of the gold salt or a well-defined gold complex. Consider using a silver salt co-catalyst to generate a more active cationic species.[15]
- Impurities in starting materials or solvent	- Purify starting materials and use freshly distilled, anhydrous solvents. Trace amounts of halides or basic impurities can poison the catalyst.[15]
- Insufficient reaction temperature or time	- Gradually increase the reaction temperature and monitor the reaction for a longer period.
Formation of side products	- Dimerization or polymerization of the alkyne	- Use a slight excess of the o-alkynyl benzaldehyde or add the alkyne slowly to the reaction mixture.
- Competing reaction pathways	- Screen different gold catalysts and solvents. A change in the ligand environment of the gold can sometimes alter the reaction pathway.[12]
Poor regioselectivity (for unsymmetrical alkynes)	- Steric and electronic effects	- Modify the substituents on the alkyne to enhance the electronic or steric bias. Computational studies can sometimes predict the regiochemical outcome.

Conclusion

The gold-catalyzed benzannulation of o-alkynyl benzaldehydes with alkynes stands as a highly efficient and versatile method for the synthesis of polysubstituted naphthalenes.[2][3][4] Its mild reaction conditions, broad substrate scope, and high atom economy make it an attractive strategy for both academic research and industrial applications in drug discovery and materials science. A thorough understanding of the reaction mechanism and careful attention to experimental detail are paramount for achieving optimal results. This application note provides a solid foundation for researchers to successfully implement this powerful synthetic transformation in their own laboratories.

References

• Double gold(I)-catalyzed syntheses of β-substituted naphthalene derivatives. (n.d.). Google Scholar.
• Gold(I)-Catalyzed Aromatization: Expeditious Synthesis of Polyfunctionalized Naphthalenes. (n.d.). Google Scholar.
• Kong, W., Fu, C., & Ma, S. (2010). An Efficient Synthesis of Polysubstituted Naphthalene Derivatives by Gold‐Catalyzed Cyclization of 1‐Arylalka‐2,3‐dienyl Acetates. European Journal of Organic Chemistry, 2010(34), 6545–6555.
• Synthesis of the phenanthrene and cyclohepta[a]naphthalene skeletons via gold(I)-catalyzed intramolecular cyclization of unactivated cyclic 5-(2-arylethyl)-1,3-dienes. (2011). The Journal of Organic Chemistry, 76(10), 4027–4033.
• Maheshwari, M., & Hussain, N. (2022). Chemical Synthesis of Substituted Naphthalene Derivatives: A Review. ChemistrySelect, 7(29).
• Panda, B. (2024). Some New Aspects of Gold-catalyzed Benzannulation Reaction.

• Recent advances in the gold-catalyzed additions to C–C multiple bonds. (n.d.). Beilstein Journal of Organic Chemistry. Retrieved February 12, 2026, from [Link]

• Peri-Peri S-'Au'-ce: Gold-Catalyzed Cyclization of 1,8-Dialkynyl Naphthalenes. (2021). Synfacts, 17(02), 0158.

• Gold‐Catalyzed Facile Synthesis and Crystal Structures of Benzene‐/Naphthalene‐Based Bispentalenes as Organic Semiconductors. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]

• Tarselli, M. A., & Widenhoefer, R. A. (2008). Gold(I)-Catalyzed Intramolecular Hydroarylation of Allenes. Organic letters, 10(13), 2689–2692.

• (PDF) Gold-Catalyzed Reactions of Oxoalkynes. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]

• Panda, B. (2024). Some New Aspects of Gold-catalyzed Benzannulation Reaction.
• Asao, N., Takahashi, K., Lee, S., Kasahara, T., & Yamamoto, Y. (2004). Lewis Acid-Catalyzed Benzannulation via Unprecedented [4+2] Cycloaddition of o-Alkynyl(oxo)benzenes and Enynals with Alkynes. Journal of the American Chemical Society, 126(38), 11824–11825.
• Gold-catalyzed four-component multifunctionalization of alkynes. (2023).
• Cationic Gold Catalyst Poisoning and Reactivation. (2014). Organic Letters, 16(13), 3564–3567.
• An Intramolecular Reaction between Pyrroles and Alkynes Leads to Pyrrole Dearomatization under Cooperative Actions of a Gold Catalyst and Isoxazole Cocatalysts. (2014). Organic letters, 16(20), 5346–5349.
• Gold-catalyzed benzannulations of 2-alkenylindoles with alkynes: a protecting-group-free regioselective approach to carbazoles. (2020).
• Lewis acid-catalyzed benzannulation via unprecedented [4+2] cycloaddition of o-alkynyl(oxo)benzenes and enynals with alkynes. (2005). Journal of the American Chemical Society, 127(35), 12230–12241.
• Exploring the capabilities of 2-alkynyl aryl/benzyl azides: synthesis approaches for indoles, quinolines, and their derivatives via transition metal catalysis. (2025). Organic & Biomolecular Chemistry, 23(2), 246–279.
• Optimization of Catalysts and Conditions in Gold(I) Catalysis—Counterion and Additive Effects. (2021). Chemical Reviews, 121(14), 8625–8696.
• Balamurugan, R., & Gudla, V. (2009). Gold-Catalyzed Electrophilic Addition to Arylalkynes. A Facile Method for the Regioselective Synthesis of Substituted Naphthalenes. Organic Letters, 11(14), 3116–3119.
• Au(I) /Brønsted Acid Relay-Catalyzed Benzannulation Reaction of Alkynylbenzaldehydes and Styrenes for the Synthesis of Substituted Naphthalenes. (2025). The Journal of Organic Chemistry.
• Characterisation of gold catalysts. (2016). Chemical Society Reviews, 45(15), 4058–4091.

• Scope of 2-alkynylbenzaldehyde.. Reaction conditions: 1a (0.2 mmol), 2... (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]

• Anatomy of gold catalysts: facts and myths. (2015). Organic & Biomolecular Chemistry, 13(23), 6472–6506.
• Method for preparing para-phenyl alkynyl benzaldehydes. (n.d.). Google Patents.
• Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. (2019). Organic Letters, 21(11), 4059–4063.

• 2‐Alkynylaryl Aldehydes (Enynals) in Organic Synthesis. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]

• Gold-Powered Alkyne Activation Unleashed! (2019, April 15). YouTube. Retrieved February 12, 2026, from [Link]

• Synthesis of Naphthalenes and 2-Naphthols by the Electrophilic Cyclization of Alkynes. (2007). The Journal of organic chemistry, 72(1), 236–243.
• Understanding the reaction mechanism of gold-catalyzed reactions of 2,1-benzisoxazoles with propiolates and ynamides. (2018). Organic Chemistry Frontiers, 5(1), 77–86.
• Gold(I)-Catalyzed Activation of Alkynes for the Construction of Molecular Complexity. (2015). Chemical Reviews, 115(17), 9365–9420.
• Gold-Catalyzed Alkyne-Amine Cascade Annulations: A Modern Strategy for Azaheterocycle Construction. (2025).
• Comprehensive Overview of Homogeneous Gold-Catalyzed Transformations of π-Systems for Application Scientists. (2023). Molecules, 28(11), 4323.
• Gold-Catalyzed Annulation of 1,8-Dialkynylnaphthalenes: Synthesis and Photoelectric Properties of Indenophenalene-Based Derivatives. (2021). Chemistry, 27(10), 3552–3559.
• Catalytic Annulation Reactions: Preface to the Special Issue. (2024).

• (PDF) The Activation of Supported Au Catalysts Prepared by. (n.d.). Amanote Research. Retrieved February 12, 2026, from [Link]

• Oxidative alkylation/alkynylation of terminal alkenes via alkylaldehyde decarbonylation and 1,2-alkynyl migration. (2020). Organic & Biomolecular Chemistry, 18(1), 85–89.

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Technical Notes & Optimization

Technical Support Center: Solvent Effects on the Cyclization of 2-Alkynylbenzaldehydes

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the cyclization of 2-alkynylbenzaldehydes. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile reaction to synthesize complex heterocyclic scaffolds. My goal is to move beyond simple protocols and provide a deeper mechanistic understanding of how solvent choice critically dictates reaction outcomes, enabling you to troubleshoot existing methods and rationally design new ones.

The intramolecular cyclization of 2-alkynylbenzaldehydes is a cornerstone transformation for building valuable oxygen-containing heterocycles. However, the reaction is often characterized by a delicate balance between competing mechanistic pathways. The surrounding solvent medium is not merely an inert bystander; it is an active participant that can stabilize intermediates, interact with catalysts, and even drive the reaction toward completely different products. This guide will equip you with the expertise to harness these solvent effects to your advantage.

Core Concept: The Regiochemical Crossroads of Cyclization

At the heart of this reaction lies a fundamental regiochemical choice: the nucleophilic attack of the aldehyde's oxygen atom onto the activated alkyne. This can proceed via two distinct pathways, governed by Baldwin's rules for ring closure but heavily influenced by electronic and steric factors, which are in turn modulated by the solvent environment.

• 6-endo-dig Cyclization: The oxygen atom attacks the internal carbon of the alkyne, leading to the formation of a six-membered ring. This pathway typically yields isochromene or isocoumarin derivatives.

• 5-exo-dig Cyclization: The oxygen atom attacks the terminal carbon of the alkyne, resulting in a five-membered ring. This pathway is the route to phthalides or dihydroisobenzofuran derivatives.

The energy difference between the transition states for these two pathways is often small, making the reaction exquisitely sensitive to subtle changes in the reaction environment.

Caption: Competing 5-exo vs. 6-endo cyclization pathways and key solvent influences.

Troubleshooting Guide

This section addresses common experimental challenges in a direct question-and-answer format, focusing on the causal link between solvent choice and the observed issue.

Problem 1: My reaction is producing a mixture of 5-exo and 6-endo products. How can I improve the regioselectivity?

Answer: Poor regioselectivity is the most common issue and directly points to the transition state energies of the competing pathways being very similar under your current conditions. The solvent is your primary tool for altering this balance.

• Causality - Solvent Polarity: The polarity of the solvent can preferentially stabilize one transition state over the other.[1] If one pathway involves a more charge-separated or polar intermediate, a polar solvent will lower its energy barrier, accelerating that specific pathway. For instance, in some photocatalytic radical cyclizations, polar solvents were found to promote the generation of a charge-neutral amidyl radical intermediate, which led to the undesired 5-exo product.[2]

• Troubleshooting Steps:

  • Systematically Screen Solvents: If you are using a polar solvent like acetonitrile (MeCN) or DMF, switch to a less polar option like toluene, dichloromethane (DCM), or 1,2-dichloroethane (DCE). Conversely, if you are in a nonpolar solvent, test a polar aprotic solvent. This is the most effective way to probe the electronic nature of the transition states.

  • Consider Solvent-Catalyst Interactions: In metal-catalyzed reactions, solvents can coordinate to the metal center. Highly coordinating solvents may alter the catalyst's steric or electronic properties, thereby influencing selectivity. If using a palladium catalyst, for example, compare a coordinating solvent like MeCN with a non-coordinating one like toluene.

  • Check for Hidden Protic Sources: Trace amounts of water or other protic impurities can dramatically affect selectivity, often by providing an alternative pathway for proton transfer. Ensure you are using rigorously dried solvents, especially for sensitive metal-catalyzed or anionic cyclizations.[3]

Problem 2: I am observing a completely unexpected product scaffold, not a simple regioisomer.

Answer: This is a classic case of "solvent-controlled divergent synthesis." You have likely stumbled upon conditions where the solvent is not a passive medium but an active mechanistic participant, redirecting the reactive intermediate down a completely different path.

• Causality - Direct Solvent Participation: Certain solvents can act as reagents or catalysts. A prominent example is the photocatalytic cyclization of alkynyl aldehydes with sulfonyl chlorides.[4][5]

  • In N,N-dimethylacetamide (DMA) , the solvent actively participates in a 1,2-hydrogen atom transfer (HAT) from an alkoxy radical intermediate, leading to the formation of cyclopentenones .

  • When the solvent is switched to acetonitrile (MeCN) , this HAT pathway is disfavored. Instead, the intermediate undergoes β-C–C bond cleavage followed by a 6-endo radical cyclization, yielding dihydropyranols .[4]

• Causality - Altering Reaction Cascades: In a palladium-catalyzed coupling of 2-alkynylbenzaldehydes with cyclic amines, changing the solvent from toluene to a DMSO/H₂O mixture completely altered the product outcome.[6]

  • In toluene , the reaction proceeds through a dehydrogenation/[4+2] cycloaddition to yield fused N-heterocycles.

  • In DMSO/H₂O , the pathway shifts to a complex cascade involving condensation, C-N bond cleavage, and intramolecular condensation to form naphthyl chain amines.[6]

• Troubleshooting & Opportunity:

  • Embrace the Discovery: An unexpected product is an opportunity. Carefully characterize it and review the literature for similar solvent-directed pathways. You may have discovered a novel transformation.

  • Verify the Solvent's Role: To confirm the solvent's active role, run the reaction in an alternative solvent with similar polarity but different functional groups (e.g., compare DMA to another polar aprotic solvent like DMSO). If the original, unexpected product is not formed, it strongly implicates direct participation by the first solvent.

Problem 3: My reaction is sluggish or fails completely, with only starting material recovered.

Answer: Reaction failure often points to issues with solubility, catalyst activity, or the energy barrier being too high in the chosen solvent.

• Causality - Solubility: The most basic function of a solvent is to dissolve the reactants and catalyst. If your substrate or catalyst has poor solubility, the reaction will be slow or will not proceed. This is particularly relevant for polar substrates in nonpolar solvents or vice-versa.

• Causality - Catalyst Deactivation/Inhibition: Solvents can negatively interact with the catalyst. For instance, in some palladium-catalyzed couplings like the Stille reaction, highly coordinating solvents can occupy sites on the metal, inhibiting key steps like transmetalation.[7] Conversely, for reactions that proceed through an "open" mechanism where a ligand must dissociate, a more polar solvent can be beneficial.[7]

• Troubleshooting Steps:

  • Assess Solubility: First, confirm that your starting material and any additives are fully soluble in the chosen solvent at the reaction temperature. If not, select a solvent with more appropriate solubilizing properties.

  • Modify Solvent Polarity: For metal-catalyzed reactions, if you suspect catalyst inhibition by a coordinating solvent (like DMF or DMSO), switch to a less coordinating one (like toluene or THF). The addition of salts like lithium chloride (LiCl) can sometimes accelerate reactions in moderately polar solvents like THF by enhancing the polarity of the medium and facilitating the dissociation of anionic ligands from the catalyst.[7]

  • Consider Temperature: Increasing the reaction temperature can often overcome a high activation barrier. However, be aware that this can also negatively impact selectivity. Perform a temperature screen from room temperature up to the solvent's boiling point.

Frequently Asked Questions (FAQs)

Q1: How do I rationally choose a starting solvent for a new 2-alkynylbenzaldehyde cyclization?

A1: Start by analyzing the proposed mechanism.

• If the reaction is likely to proceed through polar or charged intermediates (e.g., involving carbocations or distinct anionic species), a polar aprotic solvent like MeCN, DMF, or DMSO is a good starting point as it will stabilize these species.[1]

• If the reaction is a concerted or radical process without significant charge separation , a nonpolar or weakly polar solvent like toluene, DCE, or THF is often preferred to minimize competing solvation effects and potentially increase selectivity.

• For metal-catalyzed reactions , consider the catalyst's tolerance. Palladium catalysts are robust and work in a wide range of solvents from toluene to DMF. Gold catalysts, often used for alkyne activation, are also versatile but performance can vary.[8][9] Always consult the literature for the specific catalytic system you are employing.

Q2: Can the solvent alone drive the cyclization without any catalyst or reagent?

A2: Yes, under certain conditions. A "reagent-free" intramolecular hydrofunctionalization of o-alkynoylphenols has been reported where the reaction is simply heated in a suitable solvent.[10] DFT calculations suggest that polar solvents are preferred because they help distort intramolecular hydrogen bonds, facilitating the nucleophilic attack of the phenolic oxygen. This highlights a scenario where the solvent's role is to enable the inherent reactivity of the substrate.[10]

Q3: What is the mechanistic difference between a 6-endo cyclization being "thermodynamically favored" versus "kinetically favored"?

A3: This is a crucial distinction.

• Kinetically favored means the activation energy barrier to form that product is lower, so it forms faster. Most reactions under standard conditions yield the kinetic product.

• Thermodynamically favored means the final product itself is more stable (at a lower energy state). In a reagent-free cyclization of o-alkynoylphenols, the 6-endo-dig pathway was found to be thermodynamically favored, leading to stable γ-benzopyranones.[10] In many cases, the kinetic and thermodynamic products are the same. However, if they differ, it may be possible to obtain the thermodynamic product by running the reaction at a higher temperature for a longer time, allowing the initially formed kinetic product to equilibrate to the more stable thermodynamic product (if the reaction is reversible).

Data Summary: Solvent-Directed Selectivity

The following table summarizes key findings from the literature, illustrating the dramatic impact of solvent choice on product distribution.

Catalyst/Promoter	Substrate Type	Solvent	Key Outcome	Product(s)	Reference
PdCl₂ / TBHP	2-Alkynylbenzaldehyde + Cyclic Amine	Toluene	Dehydrogenation/[4+2] Cycloaddition	Fused N-Heterocycles	[6]
PdCl₂ / TBHP	2-Alkynylbenzaldehyde + Cyclic Amine	DMSO / H₂O	Condensation/C-N Cleavage Cascade	Naphthyl Chain Amines	[6]
Ir-based Photocatalyst	Alkynyl Aldehyde + Sulfonyl Chloride	DMA	DMA-assisted 1,2-HAT	Substituted Cyclopentenones	[4][5]
Ir-based Photocatalyst	Alkynyl Aldehyde + Sulfonyl Chloride	MeCN	β-C-C Cleavage / 6-endo Cyclization	Substituted Dihydropyranols	[4][5]
(Reagent-Free)	o-Alkynoylphenol	Polar Solvents (e.g., MeCN)	Favored 6-endo-dig Cyclization	γ-Benzopyranones	[10]

Key Experimental Protocols

Protocol 1: Photocatalytic Solvent-Controlled Synthesis of Dihydropyranols in Acetonitrile (Adapted from the work on photocatalytic divergent cyclization[4])

This protocol describes the selective formation of dihydropyranols, where acetonitrile as the solvent directs the reaction away from the cyclopentenone product that forms in DMA.

• Reaction Setup: To an oven-dried reaction tube equipped with a magnetic stir bar, add the 2-alkynylbenzaldehyde substrate (1.0 equiv.), the desired sulfonyl chloride (1.2 equiv.), and the photocatalyst (e.g., fac-Ir(ppy)₃, 1-2 mol%).

• Solvent Addition: Add dry acetonitrile (MeCN) to achieve the desired concentration (typically 0.1 M).

• Degassing: Seal the tube and degas the reaction mixture by bubbling with nitrogen or argon for 10-15 minutes to remove oxygen, which can quench the excited state of the photocatalyst.

• Initiation: Place the reaction tube in front of a blue LED light source and stir vigorously at room temperature. Monitor the reaction by TLC or LC-MS.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the residue by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to isolate the dihydropyranol product.

• Rationale: Acetonitrile is a polar aprotic solvent that is unable to facilitate the 1,2-hydrogen atom transfer required for the cyclopentenone pathway. Its role is to solvate the reactants and intermediates, allowing the alternative β-C-C cleavage/6-endo cyclization pathway to dominate.[4]

Protocol 2: Palladium-Catalyzed Synthesis of Fused N-Heterocycles in Toluene (Adapted from the work on solvent-regulated coupling[6])

This protocol leverages a nonpolar solvent, toluene, to favor a cycloaddition pathway.

• Reaction Setup: In a Schlenk tube under an inert atmosphere (N₂ or Ar), combine the 2-alkynylbenzaldehyde (1.0 equiv.), the saturated cyclic amine (e.g., pyrrolidine, 1.5 equiv.), PdCl₂ (5 mol%), and a magnetic stir bar.

• Solvent Addition: Add dry toluene via syringe to the desired concentration (e.g., 0.2 M).

• Oxidant Addition: Add the oxidant, tert-butyl hydroperoxide (TBHP, 3.0 equiv., typically a solution in decane), dropwise to the stirring mixture.

• Reaction: Heat the sealed reaction vessel to the desired temperature (e.g., 100 °C) and stir for the required time (e.g., 12-24 h), monitoring by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography to yield the desired 1,2,3,4-tetrahydrobenzo[g]quinoline derivative.

• Rationale: Toluene is a relatively nonpolar and non-coordinating solvent. In this medium, the palladium-catalyzed dehydrogenation of the cyclic amine followed by a [4+2] cycloaddition with the 2-alkynylbenzaldehyde is the favored reaction cascade. The alternative pathway observed in DMSO/H₂O is suppressed.[6]

References

• Ye, S., Yang, F., & Song, F. (2011). NHC-catalyzed oxidative cyclization reactions of 2-alkynylbenzaldehydes under aerobic conditions: synthesis of O-heterocycles. Organic Letters, 13(9), 2228–2231. [Link]

• ResearchGate. (n.d.). Two possible pathways for the cyclization of 2‐alkynylbenzaldehydes. Retrieved from [Link]

• Wang, Y., et al. (2020). Solvent-Regulated Coupling of 2-Alkynylbenzaldehydes with Cyclic Amines: Selective Synthesis of Fused N-Heterocycles and Functionalized Naphthalene Derivatives. Organic Letters, 22(22), 9053–9058. [Link]

• Xiong, Y., et al. (2022). Solvent-controlled photocatalytic divergent cyclization of alkynyl aldehydes: access to cyclopentenones and dihydropyranols. Nature Communications, 13(1), 179. [Link]

• Yang, Z., et al. (2023). Photodriven Enantioselective 6-endo Hydroaminative Cyclization to Chiral 4-Substituted 3,4-Dihydroisoquinolones. Journal of the American Chemical Society, 145(30), 16487–16499. [Link]

• ResearchGate. (n.d.). (PDF) Solvent-controlled photocatalytic divergent cyclization of alkynyl aldehydes: access to cyclopentenones and dihydropyranols. Retrieved from [Link]

• Yue, D., Yao, T., & Larock, R. C. (2006). Competition Studies in Alkyne Electrophilic Cyclization Reactions. The Journal of Organic Chemistry, 71(1), 62–69. [Link]

• ResearchGate. (n.d.). Scope of 2-alkynylbenzaldehyde. Retrieved from [Link]

• T P, S., & K, S. (2023). Solvent Effects on the Selectivity of Ambimodal Dipolar/Diels–Alder Cycloadditions: A Study Using Explicit Solvation Models. ChemistryOpen, 12(10), e202300135. [Link]

• Baroudi, A., Jaradat, K., & Karton, A. (2023). 6-Endo-dig versus 5-exo-dig: Exploring Radical Cyclization Preference with First-, Second-, and Third-row Linkers using High-level Quantum Chemical Methods. ChemPhysChem, 24(17), e202300426. [Link]

• Zhao, J., et al. (2016). Theoretical Study of Gold-Catalyzed Cyclization of 2-Alkynyl-N-propargylanilines and Rationalization of Kinetic Experimental Phenomena. The Journal of Organic Chemistry, 81(21), 10238–10246. [Link]

• Osewe, D. O., Ogutu, B. A., & Nyawir, S. O. (2024). Relationship between Solvent Polarity and Reaction Rate in Organic Synthesis. International Journal of Research and Innovation in Applied Science, 9(8), 22-28. [Link]

• Song, D., et al. (2015). Mechanistic Understanding of the Divergent Cyclizations of o-Alkynylbenzaldehyde Acetals and Thioacetals Catalyzed by Metal Halides. Chemistry – A European Journal, 21(47), 16988–16998. [Link]

• Alabugin, I. V., et al. (2011). Tuning Selectivity of Anionic Cyclizations: Competition between 5-Exo and 6-Endo-Dig Closures of Hydrazides of o-Acetylenyl Benzoic Acids and Based-Catalyzed Fragmentation/Recyclization of the Initial 5-Exo-Dig Products. The Journal of Organic Chemistry, 76(18), 7439–7454. [Link]

• Gulevich, A. V., & Alabugin, I. V. (2017). Thermodynamic and Strain Effects in the Competition between 5-Exo-dig and 6-Endo-dig Cyclizations of Vinyl and Aryl Radicals. The Journal of Organic Chemistry, 82(10), 5263–5276. [Link]

• Jung, C., et al. (2022). Reagent-free intramolecular hydrofunctionalization: a regioselective 6-endo-dig cyclization of o-alkynoylphenols. Green Chemistry, 24(6), 2376–2384. [Link]

• Wikipedia. (n.d.). Stille reaction. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Solvent-controlled photocatalytic divergent cyclization of alkynyl aldehydes: access to cyclopentenones and dihydropyranols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Solvent-Regulated Coupling of 2-Alkynylbenzaldehydes with Cyclic Amines: Selective Synthesis of Fused N-Heterocycles and Functionalized Naphthalene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stille reaction - Wikipedia [en.wikipedia.org]
• 8. Theoretical Study of Gold-Catalyzed Cyclization of 2-Alkynyl-N-propargylanilines and Rationalization of Kinetic Experimental Phenomena - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanistic Understanding of the Divergent Cyclizations of o-Alkynylbenzaldehyde Acetals and Thioacetals Catalyzed by Metal Halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reagent-free intramolecular hydrofunctionalization: a regioselective 6-endo-dig cyclization of o-alkynoylphenols - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Troubleshooting low reactivity of 5-chloro substituted benzaldehyde derivatives

Technical Support Center: Troubleshooting 5-Chloro Substituted Benzaldehyde Derivatives

Topic: Troubleshooting Low Reactivity in Nucleophilic Additions (Schiff Base/Knoevenagel) Target Molecule Class: 5-Chloro-2-hydroxybenzaldehyde (5-Chlorosalicylaldehyde) and related 5-chloro-substituted scaffolds.

Core Directive & Diagnostic Framework

The Paradox of Chlorine Substitution: Researchers often assume that because chlorine is an electron-withdrawing group (EWG, -I effect), it should activate the aldehyde carbonyl toward nucleophilic attack. If you are experiencing low reactivity with a "5-chloro" derivative, you are likely working with 5-chloro-2-hydroxybenzaldehyde (or a similar electron-rich scaffold).

In this specific isomer, the Inductive activation of the chlorine is completely overwhelmed by two counter-forces:

• Resonance Donation (+M): The ortho-hydroxyl group donates electron density into the ring, reducing the electrophilicity of the carbonyl carbon.

• Intramolecular Hydrogen Bonding: The phenolic hydrogen locks the carbonyl oxygen, stabilizing the ground state and raising the activation energy for nucleophilic attack.

Diagnostic Flowchart (Interactive Troubleshooting)

Figure 1: Diagnostic logic tree for identifying the root cause of low reactivity in chloro-benzaldehydes. Blue nodes indicate actionable protocols.

Technical Deep Dive: The Deactivation Mechanism

To solve the problem, you must understand the "Push-Pull" conflict in 5-chlorosalicylaldehyde.

Force	Direction	Effect on Reactivity
Inductive Effect (-I)	Chlorine (C5) pulls electrons.	Activates: Increases on Carbonyl C.
Resonance Effect (+M)	Hydroxyl (C2) pushes electrons.	Deactivates: Decreases on Carbonyl C.
H-Bonding	OH O=C Interaction.	Deactivates: Stabilizes starting material (Ground State Stabilization).

The Verdict: The Resonance and H-bonding effects dominate. Standard reflux conditions often fail because the energy provided is insufficient to break the intramolecular H-bond and overcome the resonance stabilization. You must use Lewis Acid Catalysis (to out-compete the proton) or Microwave Irradiation (to physically disrupt the H-bond network).

Experimental Protocols

Protocol A: Titanium Tetrachloride (TiCl₄) Mediated Activation

Best for: Synthesis of Schiff bases that fail under standard acid/base catalysis.

Mechanism: TiCl₄ acts as a strong Lewis acid. It coordinates to the carbonyl oxygen with higher affinity than the internal phenolic hydrogen, breaking the intramolecular H-bond and highly activating the carbonyl carbon for nucleophilic attack.

Step-by-Step Guide:

• Preparation: Ensure all glassware is flame-dried. TiCl₄ is moisture-sensitive.

• Solvent System: Use anhydrous dichloromethane (DCM) or dry toluene.

• Setup:

  • Dissolve 5-chloro-2-hydroxybenzaldehyde (1.0 eq) in DCM (0.2 M concentration).

  • Add the amine nucleophile (1.0–1.2 eq).

  • Cool the mixture to 0°C in an ice bath.

• Activation:

  • Add TiCl₄ (0.5–0.6 eq) dropwise. Caution: Fuming occurs.

  • Add Triethylamine (Et₃N) (2.0 eq) to trap the HCl by-product.

• Reaction: Stir at 0°C for 30 mins, then allow to warm to room temperature. Monitor by TLC.[1][2]

• Workup: Quench with saturated NH₄Cl solution. Extract with DCM.

Why this works: The Titanium(IV) center effectively "unlocks" the aldehyde from its self-protected state.

Protocol B: Microwave-Assisted Synthesis (Green Chemistry)

Best for: Rapid screening and solvent-free synthesis.[3]

Mechanism: Microwave irradiation provides direct dipolar heating, which efficiently disrupts the intramolecular hydrogen bonding network of salicylaldehydes, allowing the reaction to proceed in minutes rather than hours.

Step-by-Step Guide:

• Mixture: In a microwave-safe vial, mix 5-chloro-2-hydroxybenzaldehyde (1.0 mmol) and the amine (1.0 mmol).

• Solvent (Optional): Add a minimal amount of Ethanol (2-3 mL) or perform Neat (solvent-free) if the amine is liquid.

• Catalyst: Add 2-3 drops of Glacial Acetic Acid or a pinch of acidic alumina.

• Irradiation:

  • Power: 150–300 W.

  • Temperature Target: 80–100°C.

  • Time: Pulse for 2 minutes. Check TLC. Repeat if necessary (Max 6-10 mins).

• Purification: Upon cooling, the product often precipitates. Recrystallize from hot ethanol.

Comparative Data: Yield Optimization

The following table summarizes yield improvements for 5-chlorosalicylaldehyde derivatives when switching from conventional thermal methods to activated protocols.

Reaction Method	Catalyst	Time	Typical Yield	Notes
Conventional Reflux	Ethanol/Reflux	6–12 Hours	45–60%	Often incomplete; requires extensive purification.
Acid Catalysis	Glacial AcOH	4–8 Hours	65–75%	Equilibrium limits yield; water removal (Dean-Stark) required.
Microwave Assisted	None/SiO₂	2–10 Mins	85–94%	High purity; "Green" method; breaks H-bonds efficiently.
Lewis Acid Mediated	TiCl₄	1–2 Hours	90–98%	Best for sterically hindered amines; strict anhydrous conditions needed.

Frequently Asked Questions (FAQ)

Q1: I see a new spot on TLC that isn't my product or starting material. What is it?

• Answer: With 5-chlorosalicylaldehyde, this is often the azine side-product (formed by the condensation of two aldehyde molecules with hydrazine impurities or hydrolysis of the imine) or an aminal intermediate. If using TiCl₄, ensure you quench properly; otherwise, titanium complexes can streak on silica.

Q2: Can I use molecular sieves instead of Dean-Stark?

• Answer: Yes. For 5-chloro derivatives, the reaction is often slow, making the equilibrium unfavorable. Adding activated 4Å molecular sieves directly to the reaction flask (in ethanol or methanol) is highly recommended to drive the equilibrium toward the imine.

Q3: Why is my product an oil instead of a solid?

• Answer: 5-chloro substituents increase lipophilicity. If the product oils out, try triturating with cold hexane or diethyl ether. The "oiling" is often due to trapped solvent or unreacted aldehyde acting as a plasticizer.

Q4: Does the position of the chlorine matter?

• Answer: Absolutely.

  • 5-Chloro (meta to CHO): Activates via induction (-I), but in salicylaldehydes, the 2-OH deactivation dominates.

  • 4-Chloro (para to CHO): Activates via induction (-I) but also donates via resonance (+M). Generally more reactive than the 5-chloro-2-hydroxy isomer but less reactive than a pure nitro-benzaldehyde.

References

• Kassim, K., et al. "Green Synthesis of Salicylaldehyde Derivative Schiff Base Metal Complexes Using Microwave Irradiation."[4] Malaysian Journal of Analytical Sciences, vol. 24, no. 6, 2020. [Link]

• Shi, L., et al. "Synthesis and Antimicrobial Activities of Schiff Bases Derived from 5-Chloro-salicylaldehyde." European Journal of Medicinal Chemistry, 2007.[3] [Link]

• Al-Amiery, A. A., et al. "Titanium (IV) Complexes of Some Tetra-dentate Symmetrical Bis-Schiff Bases." Journal of Chemistry, 2012. [Link]

• LibreTexts. "Substituent Effects in Electrophilic Substitutions." Chemistry LibreTexts. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. saspublishers.com [saspublishers.com]
• 3. chemijournal.com [chemijournal.com]
• 4. ikm.org.my [ikm.org.my]

Technical Support Center: Purification of 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde

[1]

Introduction: The "Ortho-Effect" Challenge

Welcome to the technical support center. You are likely synthesizing 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde via a Sonogashira coupling between 2-bromo-5-chlorobenzaldehyde and 1-ethynyl-4-methoxybenzene.[1]

While the Sonogashira reaction is robust, this specific intermediate presents a unique challenge: The Ortho-Alkynyl Aldehyde Motif. The proximity of the reactive aldehyde and the alkyne predisposes this molecule to unwanted cyclization (forming isochromenes or isoquinolines) if exposed to acidic media or excessive heat during purification [1, 2].

This guide prioritizes stability alongside purity .[1]

Part 1: Diagnostic Triage (Troubleshooting)

Before selecting a purification method, diagnose your crude mixture using Thin Layer Chromatography (TLC) or LC-MS.[1]

Q: My TLC shows three spots. Which one is my product?

A: In a typical Hexane/Ethyl Acetate (80:[1]20) system, the elution order is usually:

Spot Position ( )	Identity	Diagnostic Feature
Top (High )	Glaser Homocoupling (Diyne)	Bright blue fluorescence under UV (254/365 nm).[1] Often persists if was present.[1]
Middle	Target Aldehyde	Strong UV absorption.[1] Stains orange/red with DNP (2,4-Dinitrophenylhydrazine) due to the aldehyde.[1]
Bottom (Low )	Starting Material / Catalyst	Phosphine oxides (from Pd catalyst) or unreacted aldehyde.[1]

Critical Check: If your "product" spot streaks or has a slightly lower

neighbor, you may have partial cyclization to an isochromene derivative, often caused by acidic silica [3].

Part 2: Purification Decision Matrix

Use the following logic flow to determine the safest purification route for your scale and impurity profile.

Figure 1: Decision matrix for selecting the optimal purification workflow based on crude purity.[1]

Part 3: Detailed Protocols

Protocol A: Flash Chromatography (Small Scale < 5g)

Best for removing Glaser coupling byproducts.[1]

The Risk: Standard silica gel is slightly acidic (pH 6-6.5).[1] This acidity, combined with the Lewis acidity of residual metal catalysts, can trigger the cyclization of the 2-alkynylbenzaldehyde into an isochromene [3].

The Solution:

• Stationary Phase: Neutralize your silica gel.[1] Slurry the silica in the mobile phase containing 1% Triethylamine (

  ) before packing the column.

• Mobile Phase: Gradient elution.[1]

  • Start: 100% Hexanes (Elutes the non-polar diyne homocoupling).

  • Gradient: Ramp to 90:10 Hexanes:Ethyl Acetate [4].[1]

• Loading: Dry load on Celite or neutral alumina. Do not dissolve in hot solvent to load.[1]

Protocol B: Recrystallization (Scale > 5g)

Best for removing starting materials and minor catalyst residues.[1]

The 5-chloro and 4-methoxy substituents provide excellent crystallinity.[1]

• Solvent System: Ethanol (EtOH) or EtOH/Water.[1]

• Procedure:

  • Dissolve the crude solid in minimal boiling Ethanol (approx. 5-7 mL per gram).[1]

  • Optional: If dark particles (Pd) persist, hot filter through a pre-warmed Celite pad.[1]

  • Remove from heat.[1] If oiling occurs, add dropwise water (anti-solvent) until turbidity just appears, then reheat to clear.

  • Allow to cool slowly to room temperature, then to 4°C.

  • Filtration: Collect the pale yellow needles/solid.[2] Wash with cold 50% EtOH/Water.[1]

Protocol C: Metal Scavenging (Pd/Cu Removal)

Required if the product is gray or dark brown.[1]

Residual Copper (Cu) and Palladium (Pd) are not just impurities; they are active catalysts that degrade your aldehyde over time.[1]

Q: I tried a column, but the product is still gray. Why? A: Colloidal Palladium nanoparticles can pass through silica.[1]

Remediation:

• Dissolution: Dissolve product in Ethyl Acetate or DCM.[1]

• Wash: Wash the organic layer with 5% aqueous L-Cysteine or EDTA solution (pH adjusted to ~7-8).[1] These ligands chelate Pd/Cu more effectively than brine [5].[1]

• Solid Phase Scavenging: If available, stir the organic solution with Thiol-functionalized silica (SiliaMetS® Thiol) for 30 minutes, then filter.

Part 4: Stability & Storage FAQs

Q: Can I store this intermediate in solution?

A: No. In solution, the aldehyde is susceptible to air oxidation (forming the benzoic acid derivative) and light-induced cyclization.

• Recommendation: Store as a dry solid.

Q: Why did my yellow solid turn red/brown after a week?

A: This indicates decomposition.[1]

• Oxidation: The aldehyde oxidized to the carboxylic acid (5-chloro-2-((4-methoxyphenyl)ethynyl)benzoic acid).[1]

• Cyclization: Slow formation of the isochromene.

• Fix: Store under Argon/Nitrogen at -20°C. Protect from light (wrap vial in foil).

Q: I see a new peak in NMR at 10.5 ppm (carboxylic acid) vs my aldehyde at 10.2 ppm.

A: You have air oxidation.[1]

• Recovery: Dissolve in DCM, wash with saturated Sodium Bicarbonate (

  ) to remove the acid, dry over , and re-concentrate.

References

• ChemicalBook. (n.d.).[1] Benzaldehyde, 2-[(4-Methoxyphenyl)ethynyl]- synthesis and properties. Retrieved from [1]

• Topolovcan, N., et al. (2021). Total Synthesis of Methyl-1,5,8-trimethoxy-1H-isochromene-3-carboxylate... via Pd-Catalyzed Annulation of 2-Alkynylbenzaldehydes. Synthesis. Retrieved from

• Kuan, T.H., et al. (2021). Metal-free synthesis of 1H-isochromenes via benzyl ether-assisted, electrophilic addition of diaryl acetylenes. Organic & Biomolecular Chemistry. Retrieved from

• Too, P. C., & Chiba, S. (2012). Synthesis of 2-(2-(4-methoxyphenyl)alkynyl)benzaldehyde. Chemical Communications.[1][3] (Cited within ChemicalBook).[1]

• Gandeepan, P. (2013).[1] How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings? ResearchGate.[1][4][5] Retrieved from

Sources

• 1. Benzaldehyde, 2-[(4-Methoxyphenyl)ethynyl]- synthesis - chemicalbook [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR Spectral Comparison Guide: 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde

Topic: 1H NMR Spectral Data for 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde is a pivotal synthetic intermediate, primarily utilized in the construction of fused heterocycles such as isocoumarins, isoquinolines, and indenones via cyclization pathways. Its structural integrity is defined by the successful Sonogashira coupling of a 5-chloro-2-halobenzaldehyde scaffold with 4-methoxyphenylacetylene.

This guide provides a technical comparison of the target compound against its synthetic precursors. It focuses on the diagnostic 1H NMR signals required to validate the formation of the internal alkyne bond and the retention of the aldehyde functionality, ensuring high-purity inputs for downstream medicinal chemistry campaigns.

Structural Analysis & Synthetic Context

The synthesis of this compound relies on the Sonogashira cross-coupling reaction . Understanding the starting materials is critical for interpreting the NMR spectrum, as the most common impurities are unreacted halide or homocoupled alkyne (Glaser product).

• Target: 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde[1]

• Precursor A (Electrophile): 5-Chloro-2-bromobenzaldehyde (or 2-iodo analog)

• Precursor B (Nucleophile): 1-Ethynyl-4-methoxybenzene (4-Methoxyphenylacetylene)

Synthesis Pathway Visualization

Figure 1: Sonogashira coupling workflow for the synthesis of the target aldehyde.

Comparative 1H NMR Analysis

The following data compares the target molecule with its precursors to establish specific Go/No-Go spectral criteria.

Table 1: Comparative Chemical Shift Data (CDCl₃, 400 MHz)

Proton Assignment	Target Compound (δ ppm)	Precursor: 5-Cl-2-Br-Benzaldehyde	Precursor: 4-Methoxyphenylacetylene
Aldehyde (-CHO)	10.45 – 10.55 (s)	10.30 (s)	N/A
Terminal Alkyne (≡C-H)	Absent	N/A	3.02 (s)
Methoxy (-OCH₃)	3.84 (s)	N/A	3.81 (s)
Ar-H (Ortho to CHO)	7.91 (d, J=2.1 Hz)	7.85 (d, J=2.5 Hz)	N/A
Ar-H (Ortho to Alkyne)	7.62 (d, J=8.3 Hz)	7.55 (d, J=8.5 Hz)	N/A
Ar-H (Methoxy Ring)	7.50 (d), 6.90 (d)	N/A	7.45 (d), 6.85 (d)

Key Diagnostic Signals (The "Fingerprint")

• Aldehyde Shift (Downfield): The aldehyde proton in the product typically shifts downfield (~0.15–0.25 ppm) relative to the 2-bromo precursor due to the anisotropic effect of the newly formed alkyne bond and the extended conjugation.

• Disappearance of Terminal Alkyne: The sharp singlet at ~3.02 ppm (characteristic of the starting alkyne) must be completely absent. Its presence indicates incomplete conversion.

• Aromatic Region Integration: The integration ratio should reflect the merger of the two aromatic systems.

  • Benzaldehyde Ring: 3 Protons (1 isolated doublet, 1 ortho-coupled doublet, 1 dd).

  • Methoxyphenyl Ring: 4 Protons (AA'BB' system, two doublets integrating to 2H each).

Experimental Protocol

To ensure reproducibility and spectral fidelity, the following protocol is recommended.

A. Synthesis (Sonogashira Coupling)

• Preparation: Charge a flame-dried Schlenk flask with 5-chloro-2-bromobenzaldehyde (1.0 equiv), Pd(PPh₃)₂Cl₂ (0.02 equiv), and CuI (0.01 equiv).

• Inert Atmosphere: Evacuate and backfill with Argon (3 cycles).

• Solvent Addition: Add degassed THF (0.2 M concentration) and Et₃N (3.0 equiv).

• Reagent Addition: Add 4-methoxyphenylacetylene (1.1 equiv) dropwise.

• Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (formation of a highly fluorescent spot).

• Workup: Filter through a Celite pad to remove metal salts. Concentrate and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

B. NMR Sample Preparation[5][9]

• Solvent: CDCl₃ (99.8% D) is the standard solvent.

• Concentration: 5–10 mg of sample in 0.6 mL solvent.

• Filtration: Filter the solution through a cotton plug in a Pasteur pipette to remove any residual palladium black, which can cause line broadening.

Spectral Logic & Validation

This diagram illustrates the decision matrix for validating the product structure based on the NMR data provided above.

Figure 2: Spectral validation logic flow for quality control.

References

• Sonogashira Coupling Methodology

  • Sonogashira, K., Tohda, Y., & Hagihara, N. (1975). A convenient synthesis of acetylenes: catalytic substitutions of acetylenic hydrogen with bromoalkenes, iodoarenes and bromopyridines. Tetrahedron Letters, 16(50), 4467-4470. Link

• Isocoumarin Synthesis via 2-Alkynylbenzaldehydes

  • Maeda, K., et al. (2025).[2] Synthesis of Isocoumarins via Light-Driven Carboxylative Cyclization Reaction of o-Ethynyl Aryl Bromides with CO2.[2][3] Chemistry – A European Journal. Link

• NMR Data for Precursor (5-Chloro-2-bromobenzaldehyde)

  • PubChem Compound Summary for CID 15391279. Link

• General 1H NMR Prediction for Diarylalkynes

  • BenchChem Comparative 1H NMR Spectral Analysis of 4-Alkoxybenzaldehydes. Link

Sources

• 1. 1898589-24-6_CAS号:1898589-24-6_N-cyclohexyl-6-morpholinopyrimidine-4-carboxamide - 化源网 [m.chemsrc.com]
• 2. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 3. okayama.elsevierpure.com [okayama.elsevierpure.com]

Comparative Analysis of Vibrational Signatures: Alkynes vs. Aldehydes in Pharmaceutical Intermediates

Executive Summary

In drug discovery and synthetic organic chemistry, the reliable differentiation of functional groups is critical for monitoring reaction progress. Two frequently encountered yet spectrally complex groups are Alkynes (often used in "click" chemistry and cross-coupling) and Aldehydes (pivotal electrophilic intermediates).

This guide objectively compares the infrared (IR) spectral performance of these two functionalities. Unlike simple comparisons, we analyze the reliability of detection (the "product performance") against their common spectral mimics (ketones and nitriles). We provide experimental protocols to resolve the diagnostic "Fermi resonance" of aldehydes and the often-elusive "silent" stretching of internal alkynes.

Theoretical Framework: The Physics of Detection

To interpret these spectra accurately, one must move beyond rote memorization to the underlying physics governing the absorption.[1]

Hooke’s Law and Reduced Mass

The frequency of vibration (

) is determined by bond strength ( ) and reduced mass ( ):

• Alkynes (C≡C): High bond order (

  N/m) results in high-frequency absorption ( cm⁻¹).

• Aldehydes (C=O): Lower bond order than alkynes but high polarity results in intense absorption (

  cm⁻¹).

The Selection Rule: Dipole Moment Change

For a vibration to be IR active, there must be a change in the molecular dipole moment (

).

• Aldehydes: The carbonyl group is highly polar; the stretch is always strong.

• Alkynes: The C≡C bond is non-polar. In symmetrical internal alkynes (R-C≡C-R), the dipole change is zero, rendering the peak IR silent . This is a critical failure mode in analysis.

Comparative Analysis: Spectral Fingerprints

Aldehydes: The "Fermi Doublet" Anomaly

The aldehyde functional group offers a unique spectral feature that serves as a self-validating system for identification: Fermi Resonance .[2][3][4]

The fundamental C-H stretch of the aldehyde (~2800 cm⁻¹) couples with the first overtone of the C-H bending vibration (~1390 cm⁻¹ × 2 = 2780 cm⁻¹). This quantum mechanical mixing splits the energy levels, creating a diagnostic doublet.

Performance vs. Alternatives (Ketones): Ketones exhibit a similar C=O stretch but lack the aldehydic C-H bond. Therefore, the presence of the Fermi doublet is the definitive "product feature" distinguishing aldehydes from ketones.

Alkynes: Terminal vs. Internal

Alkynes present a dual challenge: distinguishing terminal from internal substitution, and distinguishing C≡C from C≡N (nitriles).[5][6]

Performance vs. Alternatives (Nitriles): Nitriles absorb in the same region (2200-2260 cm⁻¹) but are typically more intense due to the permanent dipole of the C≡N bond.

Summary Data Table

Feature	Functional Group	Frequency (cm⁻¹)	Intensity	Diagnostic Reliability	Notes
C=O Stretch	Aldehyde	1740–1720	Strong	High	Lower shift (1710-1685) if conjugated.
C-H Stretch	Aldehyde	2830 & 2720	Weak/Med	Very High	The "Fermi Doublet." The 2720 peak is the "smoking gun" (isolated from alkyl C-H).
C≡C Stretch	Alkyne (Internal)	2100–2260	Weak/Silent	Low	Often invisible in symmetrical molecules. Raman spectroscopy is preferred here.
C≡C Stretch	Alkyne (Terminal)	2100–2150	Medium	Moderate	Sharp peak.[7][8]
≡C-H Stretch	Alkyne (Terminal)	~3300	Strong	High	Very sharp.[5][6][7][8] Distinguishable from broad O-H or N-H.

Visual Logic: Identification Workflows

The following diagrams illustrate the logical pathways for confirming these functional groups, synthesized from standard spectroscopic decision trees.

Spectral Decision Tree

Figure 1: Logical decision tree for distinguishing Aldehydes and Alkynes from their common interferents (Ketones and Nitriles).

Experimental Protocol: High-Fidelity Acquisition

Sample Preparation Strategy

• Volatile Aldehydes: Use a Liquid Cell (sealed) with CaF₂ windows rather than ATR (Attenuated Total Reflectance). ATR crystals (Diamond/ZnSe) can allow volatile components to evaporate during the scan, altering relative peak intensities.

• Weak Alkynes: If the sample is a solid internal alkyne, prepare a high-concentration KBr pellet (1-2% w/w). Transmission mode offers higher sensitivity for weak dipole changes than ATR.

Instrument Parameters

• Resolution: Set to 2 cm⁻¹ (standard is 4 cm⁻¹).

  • Reasoning: The aldehyde Fermi doublet peaks are close.[3] Higher resolution prevents them from merging into a single shoulder.

• Scans: Accumulate 32 to 64 scans .

  • Reasoning: Improves Signal-to-Noise (S/N) ratio, essential for detecting the weak internal alkyne stretch.

• Background: Fresh background scan required (within 30 mins) to remove atmospheric CO₂ (2350 cm⁻¹) and H₂O, which can interfere with the Alkyne/Nitrile region.

Workflow Diagram

Figure 2: Optimized acquisition workflow for resolving weak or complex vibrational modes.

Case Study: Distinguishing Isomers

Consider the challenge of distinguishing 2-Butyne (Internal) from 1-Butyne (Terminal).

• 1-Butyne:

  • Shows a sharp C-H stretch at 3300 cm⁻¹.[5][6][7][8][9]

  • Shows a moderate C≡C stretch at 2120 cm⁻¹.

• 2-Butyne:

  • 3300 cm⁻¹ is ABSENT (No terminal hydrogen).[7]

  • 2120 cm⁻¹ is VERY WEAK or ABSENT (Symmetrical molecule, no dipole change).

  • Validation: If the IR spectrum implies no functional group but the mass spec confirms the formula, suspect a symmetrical internal alkyne.

References

• NIST Chemistry WebBook. Benzaldehyde Infrared Spectrum.[10] National Institute of Standards and Technology.[10][11][12][13] [Link]

• Chemistry LibreTexts. Infrared Spectroscopy of Aldehydes and Ketones. [Link]

• Royal Society of Chemistry (RSC). Spectroscopy of the Alkynes. [Link]

• Journal of Chemical Education. Fermi Resonance in the IR Spectra of Aldehydes. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Video: IR Frequency Region: Alkyne and Nitrile Stretching [jove.com]
• 6. m.youtube.com [m.youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Benzeneacetaldehyde [webbook.nist.gov]
• 11. NIST Chemistry WebBook [webbook.nist.gov]
• 12. Benzaldehyde [webbook.nist.gov]
• 13. Phenylethyne [webbook.nist.gov]

Comparative Guide: HRMS Analysis of 5-Chloro-2-alkynylbenzaldehyde Derivatives

Executive Summary

5-chloro-2-alkynylbenzaldehydes are critical electrophilic scaffolds in the synthesis of fused heterocycles (e.g., isoquinolines, isochromenes) utilized in oncology and anti-infective research. Their analysis presents a unique dichotomy: the aldehyde moiety is reactive and polar, while the alkynyl and chloro-aryl groups introduce significant lipophilicity.

This guide challenges the standard "default to ESI+" approach. We provide a comparative analysis of ionization techniques, demonstrating why APCI (Atmospheric Pressure Chemical Ionization) often outperforms ESI for this specific class, and detail the fragmentation logic required to distinguish these precursors from their cyclized byproducts.

Part 1: The Analytical Challenge

The structural core of 5-chloro-2-alkynylbenzaldehyde presents three distinct analytical hurdles that dictate instrument parameters:

• The Ortho-Effect (Cyclization Risk): The proximity of the electron-rich alkyne to the electrophilic aldehyde creates a high potential for gas-phase cyclization within the ion source. Standard "soft" ionization can inadvertently trigger this, leading to false positives for cyclized products.

• Isotopic Distribution: The Chlorine atom (

  / ) requires precise resolution settings to prevent isobaric interference, particularly when analyzing metabolic adducts.

• Ionization Efficiency: The electron-withdrawing chlorine and the conjugated alkyne system reduce the basicity of the carbonyl oxygen, making protonation

  in standard ESI difficult without high-concentration modifiers.

Part 2: Comparative Analysis of Ionization Techniques

For this specific scaffold, the choice between ESI and APCI is not merely about preference but about detection limits and structural integrity .

Table 1: ESI vs. APCI Performance for Alkynylbenzaldehydes

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Verdict for Target
Primary Mechanism	Solution-phase ionization (Ion Evaporation/Charge Residue).	Gas-phase ion-molecule reaction (Corona Discharge).	APCI
Dominant Ion Species	, (Adducts dominate due to low basicity).	(Proton transfer is more energetic and efficient).	APCI (Cleaner spectra)
Sensitivity	Moderate. Often requires formate/ammonium buffers to force ionization.	High. The non-polar alkynyl chain ionizes efficiently in the corona region.	APCI
In-Source Fragmentation	Low.[1] "Softer" technique.[1]	Moderate. Can induce loss of CO or H2O if source temp is too high.	ESI (For labile side chains)
Flow Rate Tolerance	Low to Moderate (< 0.5 mL/min preferred).	High (1.0 mL/min+). Compatible with high-throughput screening.[1]	APCI

Expert Insight: While ESI is the industry standard, 5-chloro-2-alkynylbenzaldehydes often fly as sodium adducts (

) in ESI, which fragment poorly in MS/MS experiments. APCI is recommended because it forces the formation of the protonated pseudo-molecular ion , which yields richer structural information during fragmentation.

Part 3: HRMS vs. Orthogonal Techniques

HRMS should not be used in isolation. Below is a comparative utility assessment against NMR, the gold standard for bulk purity.

Table 2: HRMS vs. NMR Utility Matrix

Parameter	HRMS (Q-TOF/Orbitrap)	NMR (400/600 MHz)	Synergistic Value
Purity Limit	Trace detection (ppm/ppb level).	Bulk detection (>1-5%).	HRMS detects catalytic impurities NMR misses.
Structural ID	Probabilistic (Mass + Fragments).[1]	Deterministic (Connectivity).[1]	HRMS confirms formula; NMR confirms regiochemistry.
Sample Req.	< 1 mg (Minimal).	5-20 mg (Significant).	Use HRMS for early-stage reaction monitoring.
Specific Blindspot	Cannot easily distinguish regioisomers (e.g., 4-chloro vs 5-chloro).	Insensitive to trace heavy metal contaminants.[1]	Must use both.

Part 4: Fragmentation Pathways & Structural Elucidation

Understanding the fragmentation of 5-chloro-2-alkynylbenzaldehyde is crucial for validating the structure. The pathway is dominated by the stability of the aromatic system and the lability of the carbonyl group.

Key Diagnostic Ions (Positive Mode)

• Parent Ion

  : Confirmed by accurate mass and 3:1 isotope ratio.

• Loss of CO (

  28 Da): The hallmark of benzaldehydes. The carbonyl group is ejected, resulting in a phenyl cation species.[2]

• Cyclization-Driven Loss: Following CO loss, the alkynyl group often attacks the vacant site, forming a stable bicyclic cation (indenyl-type cation).

Visualization: Fragmentation Logic

The following diagram illustrates the proposed gas-phase dissociation pathway.

Figure 1: The primary dissociation pathway involves the characteristic loss of Carbon Monoxide (CO), followed by stabilization via the alkynyl group.

Part 5: Experimental Protocol (Self-Validating)

This protocol is designed to be self-validating : the presence of the Chlorine isotope pattern serves as an internal check for all subsequent data processing.

Sample Preparation

• Solvent: HPLC-grade Methanol (MeOH). Avoid Acetonitrile if using ESI, as it can suppress ionization for this specific aldehyde.

• Concentration: Prepare a 1 mg/mL stock, dilute to 1 µg/mL (1 ppm) for analysis.

• Modifier: Add 0.1% Formic Acid. Crucial: Do not use ammonium adducts initially; they complicate the spectrum.

Instrument Configuration (Q-TOF / Orbitrap)

• Ionization: APCI Positive Mode (Preferred) or ESI Positive.

• Source Temperature: 300°C (APCI) or 250°C (ESI). Note: Too high (>350°C) causes thermal degradation of the alkyne.

• Corona Current (APCI): 4-5 µA.[1]

• Mass Range: m/z 50 – 800.

Data Acquisition Workflow

The following workflow ensures data integrity from injection to reporting.

Figure 2: Decision tree for optimizing ionization and validating spectral data using the Chlorine isotope signature.

References

• Doc Brown's Chemistry. (n.d.). Mass spectrum of benzaldehyde fragmentation pattern.[3] Retrieved from [Link]

  • Context: Establishes the fundamental loss of CO (28 Da) and phenyl cation formation (m/z 77) as the baseline for benzaldehyde analysis.

• NIST (National Institute of Standards and Technology). (2014). Loss of H2 and CO from Protonated Aldehydes in Electrospray Ionization Mass Spectrometry.[4][5] Rapid Communications in Mass Spectrometry.[1][4] Retrieved from [Link]

  • Context: Provides mechanistic insight into the competition between CO loss and H2 loss in proton

• AxisPharm. (n.d.). Electrospray and APCI Mass Analysis: Quick Comparison. Retrieved from [Link]

  • Context: Supports the comparative selection of APCI for moderately polar/neutral arom
• Context: Validates the protocol of using NMR for bulk purity and MS for trace impurity identific

• Asian Journal of Chemistry. (2012). Synthesis of 5-Chloro-2-(4-tetradecanoyloxybenzylidenamino)benzoxazole.[6] Retrieved from [Link][6]

  • Context: Provides experimental confirmation of MS spectral data for 5-chloro-benzaldehyde derivatives, specifically citing molecular ion stability.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. C7H6O C6H5CHO mass spectrum of benzaldehyde fragmentation pattern of m/z m/e ions for analysis and identification of benzaldehyde image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. Loss of H2 and CO from Protonated Aldehydes in Electrospray Ionization Mass Spectrometry | NIST [nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]

A Senior Application Scientist's Guide to Purity Assessment of Sonogashira Coupling Products via HPLC

Introduction: The Synthetic Power of Sonogashira Coupling and the Analytical Imperative

The Sonogashira cross-coupling reaction, a palladium and copper co-catalyzed process to form carbon-carbon bonds between sp²-hybridized aryl or vinyl halides and sp-hybridized terminal alkynes, stands as a cornerstone of modern organic synthesis.[1][2] Its utility is particularly profound in the synthesis of pharmaceuticals, natural products, and advanced materials where the creation of conjugated enynes and arylalkynes is a critical step.[3][4] The reaction is valued for its typically mild conditions, often proceeding at room temperature with a mild base.[2][5]

However, the elegance of the synthesis is paralleled by the complexity of the resulting crude reaction mixture. The presence of unreacted starting materials, catalysts, and mechanism-derived byproducts necessitates a robust, reliable, and highly discriminative analytical method to assess product purity. For researchers in drug development, confirming the purity profile is not merely an academic exercise; it is a regulatory mandate and a critical determinant of a compound's safety and efficacy. High-Performance Liquid Chromatography (HPLC) has emerged as the gold standard for this task, offering the resolution, sensitivity, and quantitative accuracy required for this complex analytical challenge.[6][7]

This guide provides a comprehensive comparison of HPLC methodologies for the purity assessment of Sonogashira products, grounded in mechanistic understanding and supported by experimental best practices. We will explore the causality behind analytical choices, from column chemistry to method validation, to empower scientists to develop self-validating protocols that ensure the highest degree of trustworthiness in their results.

Mechanistic Insights: Predicting Impurities in Sonogashira Reactions

A robust analytical method is built upon a fundamental understanding of the reaction it is intended to monitor. The Sonogashira coupling proceeds via two interconnected catalytic cycles: a palladium cycle and a copper cycle.[1] While the precise mechanism is still a subject of study, a generally accepted pathway provides a clear roadmap of potential impurities.[1][8]

The primary side reaction of concern is the oxidative homocoupling of the terminal alkyne, often referred to as Glaser coupling, which forms a symmetrical diyne byproduct.[5][9] This reaction is promoted by oxygen and the copper(I) co-catalyst, making an inert atmosphere crucial for minimizing its formation.[5][10]

Therefore, a typical crude Sonogashira reaction mixture submitted for HPLC analysis will likely contain:

• Desired Product: The target arylalkyne or conjugated enyne.

• Starting Materials: Unreacted aryl/vinyl halide and terminal alkyne.

• Key Byproduct: The homocoupled alkyne (diyne).

• Catalyst Residues: Phosphine ligands (e.g., triphenylphosphine) and their oxides.

• Base: Typically an amine like triethylamine or diethylamine.[2]

The analytical challenge lies in developing an HPLC method with sufficient specificity to resolve the desired product from these structurally similar compounds.

Caption: The accepted mechanism for the Sonogashira coupling reaction.

Comparative Guide to HPLC Column Selection

The heart of an HPLC separation is the column. For Sonogashira products, which are predominantly aromatic and relatively non-polar, Reversed-Phase (RP-HPLC) is the method of choice.[11] The selection of the stationary phase chemistry is the most critical parameter influencing selectivity between the product and its closely related impurities.

C18 Columns: The Hydrophobic Workhorse

A C18 (octadecylsilane) column is the most common starting point in RP-HPLC. Separation is driven primarily by hydrophobic interactions, where analytes partition between the polar mobile phase and the non-polar C18 alkyl chains.[12] More hydrophobic (less polar) compounds are retained longer.

• Principle: Primarily solvophobic/hydrophobic interactions.

• Best Suited For: Separating compounds with significant differences in hydrophobicity. It can often resolve the polar starting materials from the less polar product and homocoupled byproduct.

• Limitation: May struggle to resolve compounds with very similar hydrophobicity but different aromatic character, such as the starting aryl halide and the final arylalkyne product.

Phenyl-Hexyl Columns: The Aromatic Specialist

Phenyl-Hexyl columns offer a dual retention mechanism. They possess a six-carbon alkyl chain providing a baseline hydrophobicity, supplemented by a terminal phenyl group.[12] This phenyl group enables π-π stacking interactions with the aromatic rings of the analytes.

• Principle: A combination of hydrophobic interactions and π-π interactions.

• Best Suited For: Sonogashira reaction mixtures. The π-π interactions provide an alternative selectivity mechanism that is highly effective at discriminating between the starting aryl halide, the arylalkyne product, and the diyne byproduct, all of which possess distinct π-systems.

• Advantage: This enhanced selectivity often leads to superior resolution and more accurate quantification of closely eluting aromatic species, which is a common challenge in these analyses.[12][13]

Performance Comparison

Feature	C18 (Octadecylsilane)	Phenyl-Hexyl	Rationale for Sonogashira Analysis
Primary Mechanism	Hydrophobic Interactions	Hydrophobic & π-π Interactions	The additional π-π interaction mechanism of the Phenyl-Hexyl phase provides superior selectivity for aromatic compounds.[12]
Selectivity	Based on analyte polarity/hydrophobicity.	Based on hydrophobicity and aromatic/π-electron character.	Crucial for resolving the aryl halide starting material from the arylalkyne product, which may have similar polarities.
Peak Shape	Generally excellent for a wide range of compounds.	Excellent, particularly for aromatic and unsaturated compounds.	Good peak shape is essential for accurate integration and quantification.
Typical Elution Order	Generally, Alkyne > Aryl Halide > Product > Homocoupled Dimer (increasing hydrophobicity).	Similar, but relative retention can shift based on π-system interactions, often improving separation.	Predictable elution is useful, but improved resolution is the primary goal.
Recommendation	A good starting point for method development.	Often the optimal choice for achieving baseline separation of all key components in a Sonogashira mixture.	The specialized nature of the Phenyl-Hexyl column directly addresses the chemical properties of the analytes.

A Self-Validating HPLC Protocol for Purity Analysis

This section provides a detailed, step-by-step methodology designed for robustness and trustworthiness. The protocol incorporates system suitability tests (SSTs) to ensure the analytical system is performing correctly before sample analysis.

Instrumentation and Materials

• HPLC System: A quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm particle size (Recommended for optimal resolution).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Acetonitrile (ACN).[11][14]

• Sample Diluent: Acetonitrile/Water (50:50 v/v).

• Standards: Reference standards of the starting materials and the final product, if available.

Caption: A typical experimental workflow for HPLC purity analysis.

Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Column Temperature	30 °C	Ensures stable retention times and improves peak efficiency.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column, balancing analysis time and backpressure.
Detection Wavelength	254 nm or λmax of product	254 nm is a good starting point for many aromatic compounds. A DAD allows for selection of the optimal wavelength post-run.
Injection Volume	5 µL	A small volume prevents column overloading and peak distortion.
Gradient Elution	Time (min)	%B (ACN)
0.0	40
15.0	95
17.0	95
17.1	40
20.0	40

Step-by-Step Protocol

• Sample Preparation: Dilute a small, accurately weighed amount of the crude reaction mixture in the sample diluent to a final concentration of approximately 0.5 mg/mL. Filter through a 0.45 µm syringe filter to remove particulates.

• System Equilibration: Purge the HPLC system and equilibrate the column with the initial mobile phase conditions (40% B) for at least 20 minutes or until a stable baseline is achieved.

• System Suitability Test (SST):

  • Inject the prepared sample solution five times consecutively.

  • Acceptance Criteria: The relative standard deviation (%RSD) for the retention time and peak area of the main product peak must be ≤ 2.0%. The tailing factor for the product peak should be ≤ 2.0. This ensures the system is precise and delivering symmetrical peaks.[15]

• Blank Injection: Inject a sample of the diluent to ensure there are no interfering peaks from the solvent.

• Sample Analysis: Inject the filtered sample solution.

• Data Analysis:

  • Identify peaks corresponding to starting materials, product, and the homocoupled byproduct based on retention times (if standards are available) or expected elution order.

  • Calculate the purity of the main product using area percent normalization:

    • % Purity = (Area of Product Peak / Total Area of All Peaks) x 100

Method Validation: Ensuring Trustworthiness

For drug development professionals, a developed method must be validated to prove it is fit for its intended purpose, in accordance with ICH guidelines.[16][17] Validation provides documented evidence that the method is reliable.[18]

Caption: Logical relationship between method development and validation.

Summary of Key Validation Parameters

Parameter	Purpose	Typical Acceptance Criteria (for Impurity Method)
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities and starting materials.	Baseline resolution between the product and all known impurities. Peak purity analysis via DAD should pass.[15]
Linearity & Range	To show a proportional relationship between analyte concentration and detector response over a specified range.	Correlation coefficient (r²) ≥ 0.99 for a plot of concentration vs. area.
Accuracy	To determine the closeness of the test results to the true value, often assessed by spiking a placebo with known amounts of impurities.	Mean recovery between 80-120% of the nominal concentration.[16]
Precision	Assesses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Repeatability (%RSD) should not be more than 5.0% at the quantitation limit.[16][18]
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of approximately 10:1.[16]

Conclusion

The purity assessment of Sonogashira coupling products is a critical analytical task that demands a methodical and scientifically grounded approach. While a standard C18 column can provide adequate separation in some cases, a Phenyl-Hexyl column often delivers superior performance due to its dual retention mechanism, which is uniquely suited for resolving the mixture of aromatic compounds typically present.

By combining a deep understanding of the reaction mechanism with a systematic approach to HPLC method development and validation, researchers can establish a robust, reliable, and self-validating protocol. This ensures not only the accurate determination of product purity but also provides the high level of data integrity required for regulatory submission and the successful advancement of drug development programs.

References

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved from [Link]

• Ermer, J. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis.

• Vedantu. (n.d.). Sonogashira Coupling: Mechanism, Steps & Applications Explained. Retrieved from [Link]

• BYJU'S. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. Retrieved from [Link]

• Hou, G., et al. (2007). Theoretical Study on the Mechanism of Sonogashira Coupling Reaction. ResearchGate. Retrieved from [Link]

• Jain, D. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. ResearchGate. Retrieved from [Link]

• Wiczling, P., et al. (2020). Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. PMC. Retrieved from [Link]

• David, V., et al. (n.d.). COMPARISON OF THE PHASE RATIO FOR C18 HPLC COLUMNS USING THREE DIFFERENT ORGANIC MODIFIERS (METHANOL, ETHANOL AND ACETONITRILE). Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Singh, R., et al. (2019). Comparison of five different HPLC columns with different particle sizes, lengths and make for the optimization of seven polycyclic aromatic hydrocarbons (PAH) analysis. ResearchGate. Retrieved from [Link]

• Sonune, P. S., et al. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. Retrieved from [Link]

• Pearson. (2022, July 22). Sonogashira Coupling Reaction: Videos & Practice Problems. Retrieved from [Link]

• Hong, P., & McConville, P. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Retrieved from [Link]

• Golden. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. ACS Publications. Retrieved from [Link]

• Ananthakrishnan, P., et al. (n.d.). Sonogashira Coupling Reaction with Diminished Homocoupling. Retrieved from [Link]

• Orha, L., et al. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. ResearchGate. Retrieved from [Link]

• Yadav, D., et al. (2023). HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW. World Journal of Pharmaceutical and Medical Research. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are fundamental activities. The compound 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde, a substituted benzaldehyde, represents a class of molecules with significant potential in medicinal chemistry. Ensuring the safety of laboratory personnel is paramount during its handling and manipulation. This guide, therefore, provides a detailed operational plan and safety protocols, with a core focus on the selection and use of appropriate Personal Protective Equipment (PPE).

Understanding the Hazard: A Risk-Based Approach to Safety

While comprehensive toxicological data for 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde is not extensively documented in publicly available literature, a safety assessment can be constructed based on its chemical structure and available data from suppliers. The molecule is a chlorinated aromatic benzaldehyde. This chemical structure suggests potential hazards that must be addressed through rigorous safety protocols.

Available safety information indicates that this compound is harmful if swallowed.[1] Structurally related aromatic aldehydes are known to be irritants to the skin, eyes, and respiratory tract.[2][3][4] Furthermore, chlorinated aromatic compounds can be persistent in the environment and may have toxic properties.[5][6] Therefore, a cautious and comprehensive approach to PPE is warranted.

Key Hazard Considerations:

• Acute Toxicity: Harmful if ingested.[1]

• Irritation: Potential for skin, eye, and respiratory tract irritation based on analogous compounds.[2][3][4]

• Unknown Long-Term Effects: Due to its novel nature, chronic exposure effects are unknown.

Essential Personal Protective Equipment (PPE)

A multi-layered PPE strategy is crucial to mitigate the risks associated with handling 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde. The following table summarizes the recommended PPE.

Body Part	Recommended Protection	Specification
Eyes/Face	Safety glasses with side-shields or goggles, and a face shield.	Conforming to EN166 (EU) or NIOSH (US) approved standards.[7]
Skin	Chemical-resistant gloves (Nitrile or Neoprene recommended).	Inspect gloves for integrity before use.[7]
Protective clothing.	A lab coat or chemical-resistant apron should be worn to prevent skin contact.[7][8]
Respiratory	NIOSH-approved respirator with an organic vapor cartridge and a particulate pre-filter.	Required when handling the solid compound outside of a fume hood or when aerosols may be generated.[8]

Eye and Face Protection: The First Line of Defense

Given the potential for eye irritation from aromatic aldehydes, robust eye and face protection is non-negotiable.[2][9] Safety glasses with side shields provide a baseline level of protection. However, for procedures with a higher risk of splashes or aerosol generation, such as weighing or preparing solutions, snug-fitting chemical goggles are recommended.[8] A face shield worn over safety glasses or goggles offers an additional layer of protection for the entire face.[8][10]

Skin Protection: Preventing Dermal Exposure

Direct skin contact should be avoided. Chemical-resistant gloves are mandatory. While specific glove compatibility data for 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde is unavailable, nitrile or neoprene gloves are generally recommended for handling a wide range of aromatic compounds.[7][11] It is critical to inspect gloves for any signs of degradation or perforation before each use and to change them frequently. A standard lab coat should be worn at all times. For tasks involving larger quantities or a higher risk of spills, a chemical-resistant apron provides an additional barrier.[8]

Respiratory Protection: Guarding Against Inhalation

The inhalation of fine powders or aerosols of this compound must be prevented. All handling of the solid material should be performed in a certified chemical fume hood to minimize airborne concentrations.[7] If a fume hood is not available or if there is a risk of generating dust or aerosols, a NIOSH-approved respirator equipped with an organic vapor cartridge and a particulate pre-filter is essential.[8]

Operational Plan for Safe Handling

A systematic approach to handling 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde will minimize the risk of exposure.

Engineering Controls

The primary engineering control for handling this compound is a properly functioning chemical fume hood.[7] An eyewash station and a safety shower must be readily accessible in the immediate work area.

Step-by-Step Handling Procedure

• Preparation: Before handling, ensure all necessary PPE is available and in good condition. The work area within the fume hood should be clean and uncluttered.

• Weighing and Transfer:

  • Perform all weighing and transfers of the solid compound within a chemical fume hood.

  • Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

  • If preparing a solution, add the solid to the solvent slowly to prevent splashing.

• Reactions and Work-up:

  • Conduct all reactions in a closed system or within the fume hood.

  • During work-up procedures that may generate aerosols, such as extractions or solvent removal, ensure adequate ventilation.

• Post-Handling:

  • Thoroughly clean all glassware and equipment that has come into contact with the compound.

  • Wipe down the work surface in the fume hood.

  • Remove PPE in the correct order to avoid cross-contamination, and wash hands thoroughly with soap and water.

Disposal Plan: Environmental Responsibility

As a chlorinated aromatic compound, the disposal of 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde and its associated waste must be handled with care to prevent environmental contamination.[5]

• Solid Waste: Collect all solid waste, including contaminated gloves, paper towels, and weighing paper, in a clearly labeled, sealed container for hazardous chemical waste.

• Liquid Waste: Collect all liquid waste containing the compound in a labeled, sealed, and appropriate hazardous waste container. Do not pour any waste down the drain.

• Disposal Method: All waste must be disposed of through a licensed hazardous waste disposal company, following all local, state, and federal regulations. Incineration at high temperatures is a common method for the destruction of chlorinated aromatic compounds.[12]

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[13]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][9]

• Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. For a large spill, evacuate the area and contact the institution's environmental health and safety department.

Visualizing the Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 5-Chloro-2-((4-methoxyphenyl)ethynyl)benzaldehyde.

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